1,3-Dihydrobenzo[c]thiophene

• CAS: 2471-92-3

Core Science & Biosynthesis

An In-depth Technical Guide to 1,3-Dihydrobenzo[c]thiophene

CAS Number: 2471-92-3

This technical guide provides a comprehensive overview of 1,3-Dihydrobenzo[c]thiophene, a heterocyclic compound of interest to researchers, scientists, and professionals in drug development. This document details its chemical and physical properties, outlines key experimental protocols for its synthesis, and explores the biological activities of the broader benzothiophene class of molecules.

Physicochemical and Spectroscopic Data

1,3-Dihydrobenzo[c]thiophene, also known as isobenzothiophene, is a bicyclic sulfur-containing heterocycle. Its fundamental properties are summarized in the tables below, providing essential data for laboratory use and computational modeling.

Table 1: General and Physicochemical Properties of 1,3-Dihydrobenzo[c]thiophene

Property	Value
CAS Number	2471-92-3
Molecular Formula	C₈H₈S
Molecular Weight	136.21 g/mol
Appearance	Colorless liquid
Boiling Point	84 °C (at 760 mmHg)
Melting Point	-38 °C
Density	1.051 g/mL
Solubility	Soluble in most organic solvents (e.g., alcohol, ether); insoluble in water.[1]

Table 2: Spectroscopic Data for 1,3-Dihydrobenzo[c]thiophene and Related Compounds

Spectroscopic Technique	Key Data and Observations
Mass Spectrometry (MS)	Molecular Ion (M+): m/z = 136
¹H NMR (Nuclear Magnetic Resonance)	Aromatic protons and methylene protons are characteristic. For a related derivative, 1-fluoro-1,3-dihydrobenzo[c]thiophene 2,2-dioxide in CDCl₃, peaks are observed at δ = 7.64-7.36 (m, 4H, aromatic), 6.03 (d, 1H), and 4.40 (dd, 2H, methylene).[2]
¹³C NMR	For 1-fluoro-1,3-dihydrobenzo[c]thiophene 2,2-dioxide in CDCl₃, characteristic peaks appear at δ = 128.6, 126.1, 125.5, 124.8, 122.5, 122.1 (aromatic carbons), 94.2, and 49.9.[2]
Infrared (IR) Spectroscopy	Thiophene derivatives exhibit characteristic C-S stretching and C-H bending vibrations. The IR spectra of thiophene compounds typically show characteristic stretching vibrations for C-C bonds, in-plane C-H stretching, C-S bonds, and out-of-plane C-H bending in the ranges of 1600-1400 cm⁻¹, 1200-1000 cm⁻¹, and 900-700 cm⁻¹, respectively.

Experimental Protocols

The synthesis of 1,3-dihydrobenzo[c]thiophene and its derivatives is of significant interest for creating novel compounds with potential therapeutic applications. Below are detailed methodologies for key synthetic procedures.

Synthesis of 1,3-Dihydrobenzo[c]thiophene from α,α'-Dibromo-o-xylene

A common and effective method for the preparation of 1,3-dihydrobenzo[c]thiophene involves the reaction of α,α'-dibromo-o-xylene with a sulfur source, such as sodium sulfide.[3]

Experimental Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve α,α'-dibromo-o-xylene in ethanol.

• Addition of Sulfide: Slowly add a solution of sodium sulfide in water to the ethanolic solution of the dibromide with continuous stirring.

• Reflux: Heat the reaction mixture to reflux and maintain for several hours until the reaction is complete (monitoring by TLC is recommended).

• Work-up: After cooling to room temperature, the reaction mixture is poured into water and extracted with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Purification: The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure. The crude product can be further purified by distillation or column chromatography to yield pure 1,3-dihydrobenzo[c]thiophene.

Synthesis of a Fluorinated Derivative: 1-Fluoro-1,3-dihydrobenzo[c]thiophene 2,2-dioxide

This protocol describes the synthesis of a fluorinated derivative, which can be a key intermediate for further functionalization.[2]

Experimental Procedure:

• Preparation of the Anion: In a flask under a nitrogen atmosphere, dissolve 1,3-dihydrobenzo[c]thiophene-2,2-dioxide in anhydrous THF. Cool the solution and add lithium bis(trimethylsilyl)amide (LiHMDS) dropwise, followed by the addition of anhydrous zinc chloride. Stir the mixture for one hour.

• Fluorination: Add N-fluorobenzenesulfonimide (NFSI) to the reaction mixture in one portion.

• Quenching and Extraction: Allow the reaction to proceed at room temperature for 30 minutes, then quench by the addition of water. Extract the product with an organic solvent.

• Purification: The crude product is purified by recrystallization from a dichloromethane/hexane mixture to afford colorless crystals of 1-fluoro-1,3-dihydrobenzo[c]thiophene 2,2-dioxide.[2]

Biological Activity and Therapeutic Potential

While specific biological data for the parent 1,3-dihydrobenzo[c]thiophene is limited in publicly available literature, the broader class of benzothiophene derivatives has demonstrated a wide range of pharmacological activities, making them promising scaffolds in drug discovery.[4][5]

Table 3: Reported Biological Activities and IC₅₀ Values for Selected Benzothiophene Derivatives

Derivative Class	Biological Activity	Target/Assay	IC₅₀ Value	Reference
Benzo[b]thiophene Carboxamides	Anticancer	Hep3B cell line	5.46 µM (for compound 2b)	[6]
Tetrahydrobenzo[b]thiophenes	PDK1 and LDHA Inhibition	Enzyme inhibition assay	57.10 µg/mL (PDK1), 64.10 µg/mL (LDHA) for compound 1b	[7]
Tetrahydrobenzo[b]thiophenes	Antioxidant	DPPH radical scavenging	80.0 µg/mL (for NPs12a)	[7]
Diamino Benzo[b]thiophenes	Thrombin Inhibition	Enzyme inhibition assay	Kᵢ = 903 x 10⁶ L/mol (for compound 28c)	[8]
Benzo[b]thiophene-3-carboxylic acid 1,1-dioxides	Anticancer	MDA-MB-231 cell proliferation	Not specified, but significant inhibition observed	[9]

The diverse biological activities of benzothiophene derivatives, including anticancer, enzyme inhibition, and antioxidant effects, highlight the potential of the 1,3-dihydrobenzo[c]thiophene core as a starting point for the design and synthesis of novel therapeutic agents.

Visualizing Experimental and Logical Workflows

To facilitate understanding of the processes involved in the study and application of 1,3-Dihydrobenzo[c]thiophene, the following diagrams, generated using the DOT language, illustrate a typical experimental workflow and a potential signaling pathway that could be targeted by its derivatives.

General Experimental Workflow

The following diagram outlines a logical workflow for the synthesis, characterization, and biological evaluation of 1,3-Dihydrobenzo[c]thiophene derivatives.

Caption: A flowchart illustrating the typical stages from synthesis to potential drug development for 1,3-Dihydrobenzo[c]thiophene derivatives.

Representative Signaling Pathway: RhoA/ROCK Pathway in Cancer

While no direct evidence links 1,3-Dihydrobenzo[c]thiophene to a specific signaling pathway, some benzo[b]thiophene derivatives have been shown to target the RhoA/ROCK pathway, which is implicated in cancer cell migration and invasion.[9] The following diagram illustrates a simplified representation of this pathway, which could be a potential target for novel benzothiophene-based inhibitors.

References

• 1. Therapeutic importance of synthetic thiophene - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Crystal structure of 1-fluoro-1,3-di­hydro­benzo[c]thio­phene 2,2-dioxide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. prepchem.com [prepchem.com]
• 4. An Overview of the Pharmacological Activities and Synthesis of Benzothiophene Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. An overview of benzo[b]thiophene-based medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis, Biological, and Molecular Docking Studies on 4,5,6,7-Tetrahydrobenzo[b]thiophene Derivatives and Their Nanoparticles Targeting Colorectal Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis and in vitro evaluation of benzo[b]thiophene-3-carboxylic acid 1,1-dioxide derivatives as anticancer agents targeting the RhoA/ROCK pathway - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide: 1,3-Dihydrobenzo[c]thiophene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties, experimental protocols for synthesis, and a summary of the chemical characteristics of 1,3-Dihydrobenzo[c]thiophene.

Core Quantitative Data

A summary of the key quantitative properties of 1,3-Dihydrobenzo[c]thiophene is presented below for easy reference and comparison.

Property	Value	Reference
Molecular Weight	136.214 g/mol	[1][2]
Molecular Formula	C₈H₈S	[1][2]
CAS Number	2471-92-3	[1][2]
Boiling Point (Tboil)	499.03 K (Joback Calculated)	[3]
Melting Point (Tfus)	306.96 K (Joback Calculated)	[3]
Critical Temperature (Tc)	711.09 K (Joback Calculated)	[3]
Critical Pressure (Pc)	4368.40 kPa (Joback Calculated)	[3]
LogP (Octanol/Water)	2.433 (Crippen Calculated)	[3]
Water Solubility (LogS)	-3.01 (Crippen Calculated)	[3]
Ionization Energy (IE)	8.30 - 8.51 eV	[3]

Synthesis of 1,3-Dihydrobenzo[c]thiophene

The synthesis of 1,3-Dihydrobenzo[c]thiophene can be achieved through the reaction of α,α'-dibromo-o-xylene with sodium sulfide. This method provides a direct route to the target compound.[1]

Experimental Protocol

Materials:

• α,α'-Dibromo-o-xylene

• Sodium sulfide (Na₂S)

• Ethanol (absolute)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Stirring apparatus

• Standard workup and purification equipment (e.g., separatory funnel, rotary evaporator, distillation apparatus or chromatography columns)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a stirrer, dissolve α,α'-dibromo-o-xylene in absolute ethanol.

• Add a stoichiometric amount of sodium sulfide to the solution.

• Heat the reaction mixture to reflux with continuous stirring. The reaction progress can be monitored using an appropriate technique such as Thin Layer Chromatography (TLC).

• After the reaction is complete (typically after several hours), cool the mixture to room temperature.

• Remove the ethanol under reduced pressure using a rotary evaporator.

• The residue is then subjected to an aqueous workup to remove inorganic salts. This typically involves partitioning the residue between an organic solvent (e.g., diethyl ether or dichloromethane) and water.

• The organic layer is separated, dried over a suitable drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate), and the solvent is evaporated.

• The crude product can be purified by distillation under reduced pressure or by column chromatography on silica gel to yield pure 1,3-Dihydrobenzo[c]thiophene.

Synthesis Workflow

The following diagram illustrates the logical workflow for the synthesis of 1,3-Dihydrobenzo[c]thiophene from α,α'-dibromo-o-xylene.

Caption: Synthesis workflow for 1,3-Dihydrobenzo[c]thiophene.

Biological and Pharmacological Context

While specific signaling pathways for 1,3-Dihydrobenzo[c]thiophene are not extensively documented in the reviewed literature, the broader class of thiophene-containing compounds is of significant interest in medicinal chemistry. Thiophene derivatives are known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Benzo[b]thiophene derivatives, isomers of benzo[c]thiophenes, are scaffolds found in several FDA-approved drugs.[4] The 1,3-dihydrobenzo[c]thiophene core can be considered a valuable scaffold for the synthesis of novel therapeutic agents. For instance, derivatives such as 1,3-dihydrobenzo[c]thiophene-imines have been synthesized, indicating its utility as a building block in drug discovery programs.[5] Further research is warranted to explore the specific biological targets and pharmacological profile of 1,3-Dihydrobenzo[c]thiophene and its derivatives.

References

• 1. prepchem.com [prepchem.com]
• 2. Benzo[c]thiophene, 1,3-dihydro- [webbook.nist.gov]
• 3. Benzo[c]thiophene, 1,3-dihydro- (CAS 2471-92-3) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. Synthesis and Antitubercular Activity of New Benzo[b]thiophenes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

An In-depth Technical Guide to the Physical Properties of 1,3-Dihydrobenzo[c]thiophene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 1,3-Dihydrobenzo[c]thiophene (CAS No. 2471-92-3), a heterocyclic organic compound of interest in synthetic chemistry and materials science. This document collates available quantitative data, outlines relevant experimental protocols for its synthesis and characterization, and presents logical workflows for its analysis.

Core Physical Properties

1,3-Dihydrobenzo[c]thiophene, also known as isothianaphthene, is a bicyclic compound consisting of a benzene ring fused to a dihydrothiophene ring. Its physical characteristics are crucial for its handling, purification, and application in further chemical synthesis. While extensive experimental data for this specific compound is not widely published, this guide summarizes the available information and provides context through related compounds and standard experimental procedures.

Quantitative Data Summary

Property	Value	Source
Molecular Formula	C₈H₈S	--INVALID-LINK--[1]
Molecular Weight	136.21 g/mol	--INVALID-LINK--[1]
Boiling Point	242.2 °C	--INVALID-LINK--
Melting Point	Data not available
Density	Data not available
Physical Form	Liquid or semi-solid or solid	--INVALID-LINK--

Experimental Protocols

Synthesis of 1,3-Dihydrobenzo[c]thiophene

A common method for the synthesis of 1,3-Dihydrobenzo[c]thiophene involves the reaction of α,α'-dibromo-o-xylene with a sulfide source.[1]

Materials:

• α,α'-dibromo-o-xylene

• Sodium sulfide (Na₂S)

• Ethanol

Procedure:

• Dissolve α,α'-dibromo-o-xylene in ethanol.

• Add sodium sulfide to the solution.

• The reaction mixture is then typically stirred, potentially with heating, to facilitate the formation of 1,3-Dihydrobenzo[c]thiophene.

• The product can be isolated and purified using standard organic chemistry techniques such as extraction, distillation, and chromatography.

Determination of Physical Properties

Standard laboratory procedures are employed to determine the physical properties of organic compounds like 1,3-Dihydrobenzo[c]thiophene.

Melting Point: The melting point of a solid compound is determined using a melting point apparatus. A small amount of the crystalline solid is packed into a capillary tube and heated. The temperature range over which the solid melts is recorded as the melting point.

Boiling Point: The boiling point of a liquid is determined by distillation. The liquid is heated in a flask connected to a condenser, and the temperature at which the vapor pressure of the liquid equals the surrounding atmospheric pressure is recorded as the boiling point.

Density: The density of a liquid can be determined by weighing a known volume of the substance. A pycnometer is often used for accurate measurements. The mass of the empty pycnometer is recorded, then the mass of the pycnometer filled with the liquid is measured. The density is calculated by dividing the mass of the liquid by its volume.

Visualized Workflows and Relationships

To aid in the understanding of the synthesis and characterization of 1,3-Dihydrobenzo[c]thiophene, the following diagrams, generated using Graphviz, illustrate a key synthetic pathway and a general experimental workflow.

Synthetic pathway of 1,3-Dihydrobenzo[c]thiophene and its oxidation.

General experimental workflow for physical and chemical characterization.

Solubility Profile

While specific quantitative solubility data for 1,3-Dihydrobenzo[c]thiophene is scarce, its derivative, 1,3-Dihydrobenzo[c]thiophene 2,2-dioxide, is reported to be soluble in ethanol, chloroform, and benzene, and slightly soluble in diethyl ether.[2] Based on the structure of 1,3-Dihydrobenzo[c]thiophene, it is anticipated to be soluble in common organic solvents such as chloroform, dichloromethane, toluene, and acetone, and likely to have low solubility in water.

Conclusion

This technical guide provides a summary of the currently available physical property data for 1,3-Dihydrobenzo[c]thiophene. While a boiling point has been reported, further experimental determination of its melting point and density is required for a complete physicochemical profile. The provided synthesis protocol offers a viable route to obtain this compound for further study. The logical workflows presented can guide researchers in its synthesis and characterization. As a compound with potential applications in various fields, a more thorough investigation into its physical and chemical properties is warranted.

References

• 1. prepchem.com [prepchem.com]
• 2. 1,3-Dihydrobenzo[c]thiophene 2,2-dioxide | 2471-91-2 [chemicalbook.com]

Solubility Profile of 1,3-Dihydrobenzo[c]thiophene in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of 1,3-Dihydrobenzo[c]thiophene (also known as o-xylylene sulfide), a heterocyclic compound of interest in medicinal chemistry and materials science. Due to a lack of extensive published quantitative data, this document focuses on qualitative solubility information, outlines a general experimental protocol for determining solubility, and presents a typical synthesis workflow.

Qualitative Solubility Data

For context, the related aromatic compound, thiophene, is miscible with ethanol, ether, acetone, and benzene[4]. Another related compound, benzothiophene, is reported to be soluble in ether, acetone, benzene, and other general organic solvents, as well as soluble in alcohol, but insoluble in water[5]. Based on its chemical structure, 1,3-Dihydrobenzo[c]thiophene is expected to exhibit poor solubility in water.

The following table summarizes the qualitative solubility information gathered from various sources.

Solvent Family	Specific Solvent	Qualitative Solubility	Source Context
Alcohols	Ethanol	Implied Soluble	Used as a reaction solvent in synthesis[2].
Halogenated Hydrocarbons	Dichloromethane	Implied Soluble	Used as a reaction and extraction solvent[3].
Chloroform	Likely Soluble	General solubility of thiophene derivatives[1].
Ethers	Diethyl Ether	Implied Soluble	Used as a reaction solvent[3].
Ketones	Acetone	Likely Soluble	Benzothiophene is soluble in acetone[5].
Aromatic Hydrocarbons	Benzene	Likely Soluble	Benzothiophene is soluble in benzene[5].
Polar Aprotic Solvents	Dimethyl Sulfoxide (DMSO)	Likely Soluble	General solvent for many organic compounds.
N,N-Dimethylformamide (DMF)	Likely Soluble	General solvent for many organic compounds.
Aqueous	Water	Insoluble	Expected based on chemical structure and data for related compounds[1][5].

Experimental Protocol for Solubility Determination

For researchers requiring precise solubility data, the following general experimental protocol, based on the isothermal shake-flask method, is recommended.

Objective: To determine the saturation solubility of 1,3-Dihydrobenzo[c]thiophene in a specific organic solvent at a controlled temperature.

Materials:

• 1,3-Dihydrobenzo[c]thiophene (high purity)

• Selected organic solvent (analytical grade)

• Thermostatically controlled shaker or water bath

• Calibrated thermometer

• Analytical balance

• Volumetric flasks

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or Gas Chromatography (GC) system.

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of 1,3-Dihydrobenzo[c]thiophene to a known volume of the selected organic solvent in a sealed container (e.g., a screw-cap vial). The presence of undissolved solid is crucial to ensure saturation.

  • Place the container in a thermostatically controlled shaker or water bath set to the desired temperature (e.g., 25 °C).

  • Agitate the mixture for a sufficient period to reach equilibrium. A minimum of 24 to 48 hours is recommended, with periodic checks to ensure equilibrium has been established (i.e., the concentration in solution does not change over time).

• Sample Collection and Preparation:

  • Once equilibrium is reached, allow the undissolved solid to settle.

  • Carefully withdraw a known volume of the supernatant using a pre-warmed (to the experimental temperature) syringe.

  • Immediately filter the sample through a syringe filter to remove any suspended solid particles. This step is critical to avoid overestimation of solubility.

  • Accurately dilute the filtered sample with a known volume of the solvent to a concentration within the linear range of the analytical method.

• Quantification:

  • Analyze the diluted sample using a pre-validated HPLC or GC method.

  • Prepare a calibration curve using standard solutions of 1,3-Dihydrobenzo[c]thiophene of known concentrations in the same solvent.

  • Determine the concentration of 1,3-Dihydrobenzo[c]thiophene in the diluted sample by interpolating from the calibration curve.

• Calculation of Solubility:

  • Calculate the original concentration in the saturated solution, accounting for the dilution factor.

  • Express the solubility in appropriate units, such as grams per liter (g/L) or moles per liter (mol/L).

Synthesis Workflow of 1,3-Dihydrobenzo[c]thiophene

The following diagram illustrates a common synthetic route to 1,3-Dihydrobenzo[c]thiophene.

Caption: A typical synthesis pathway for 1,3-Dihydrobenzo[c]thiophene.

Logical Relationship for Solubility Determination

The diagram below outlines the logical steps involved in the experimental determination of solubility.

Caption: Workflow for the experimental determination of solubility.

References

• 1. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 2. prepchem.com [prepchem.com]
• 3. 1,3-dihydrobenzo[c]thiophene synthesis - chemicalbook [chemicalbook.com]
• 4. Thiophene | C4H4S | CID 8030 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chembk.com [chembk.com]

Synthesis of 1,3-Dihydrobenzo[c]thiophene from α,α'-Dibromo-o-xylene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of the synthesis of 1,3-dihydrobenzo[c]thiophene, a valuable heterocyclic scaffold in medicinal chemistry and materials science. The primary focus of this document is the prevalent and efficient synthesis route commencing from α,α'-dibromo-o-xylene. This guide furnishes detailed experimental protocols, quantitative data, and visual representations of the synthetic workflow to aid researchers in the successful preparation of this target molecule.

Introduction

1,3-Dihydrobenzo[c]thiophene, also known as isothianaphthene, is a bicyclic sulfur-containing heterocycle. Its derivatives are of significant interest in drug discovery and materials science due to their diverse biological activities and unique electronic properties. The synthesis of this scaffold is a key step in the development of novel therapeutic agents and functional organic materials. One of the most direct and widely cited methods for the preparation of 1,3-dihydrobenzo[c]thiophene involves the reaction of α,α'-dibromo-o-xylene with a suitable sulfur nucleophile. This guide will elaborate on this specific synthetic transformation.

Reaction Pathway

The core of the synthesis is a nucleophilic substitution reaction where a sulfur-containing reagent displaces the bromine atoms in α,α'-dibromo-o-xylene to form the desired five-membered thiophene ring fused to the benzene ring. The most commonly employed sulfur source for this transformation is sodium sulfide (Na₂S).

Caption: General reaction scheme for the synthesis of 1,3-Dihydrobenzo[c]thiophene.

Experimental Protocols

This section details the experimental procedures for the synthesis of the starting material, α,α'-dibromo-o-xylene, and the subsequent synthesis of 1,3-dihydrobenzo[c]thiophene.

Synthesis of α,α'-Dibromo-o-xylene from o-Xylene

The starting material, α,α'-dibromo-o-xylene, is typically prepared via the radical bromination of o-xylene.

Reaction:

o-Xylene + 2 Br₂ --(hν, Δ)--> α,α'-Dibromo-o-xylene + 2 HBr

Materials and Equipment:

• o-Xylene

• Bromine

• A suitable solvent (e.g., carbon tetrachloride, though safer alternatives are recommended)

• Radical initiator (e.g., AIBN or UV light)

• Round-bottom flask

• Reflux condenser

• Dropping funnel

• Heating mantle

• Stirring apparatus

• Apparatus for recrystallization

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dropping funnel, and stirrer, dissolve o-xylene in a suitable solvent.

• Add a radical initiator.

• Heat the mixture to reflux.

• Slowly add a solution of bromine in the same solvent from the dropping funnel while irradiating with a UV lamp or upon initiation with AIBN.

• After the addition is complete, continue to reflux the mixture until the color of bromine disappears.

• Cool the reaction mixture to room temperature.

• Wash the organic layer with a solution of sodium thiosulfate to remove any unreacted bromine, followed by water and brine.

• Dry the organic layer over anhydrous magnesium sulfate and filter.

• Remove the solvent under reduced pressure.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol or hexane) to yield α,α'-dibromo-o-xylene as a crystalline solid.

Synthesis of 1,3-Dihydrobenzo[c]thiophene from α,α'-Dibromo-o-xylene

This procedure is based on the method originally reported by Oliver, et al. and has been a standard route for this synthesis.[1]

Reaction:

α,α'-Dibromo-o-xylene + Na₂S·9H₂O --(Ethanol, Δ)--> 1,3-Dihydrobenzo[c]thiophene + 2 NaBr + 9 H₂O

Materials and Equipment:

• α,α'-Dibromo-o-xylene

• Sodium sulfide nonahydrate (Na₂S·9H₂O)

• Ethanol (95% or absolute)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Stirring apparatus

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Procedure:

• In a round-bottom flask, dissolve sodium sulfide nonahydrate in ethanol with gentle heating and stirring.

• To this solution, add a solution of α,α'-dibromo-o-xylene in ethanol dropwise over a period of 30 minutes.

• After the addition is complete, heat the reaction mixture to reflux and maintain it for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and filter to remove the precipitated sodium bromide.

• Concentrate the filtrate under reduced pressure to remove most of the ethanol.

• To the residue, add water and extract the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Combine the organic extracts and wash with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate and filter.

• Remove the solvent under reduced pressure to obtain the crude 1,3-dihydrobenzo[c]thiophene.

• Further purify the product by vacuum distillation or column chromatography on silica gel.

Quantitative Data

The yield of 1,3-dihydrobenzo[c]thiophene from α,α'-dibromo-o-xylene is generally reported to be good, although specific yields can vary depending on the reaction conditions and purity of the starting materials.

Starting Material	Reagents	Solvent	Reaction Time (h)	Temperature (°C)	Yield (%)	Reference
α,α'-Dibromo-o-xylene	Sodium sulfide	Ethanol	2-4	Reflux	Not specified	[1]

Experimental Workflow

The following diagram illustrates the key steps in the synthesis and purification of 1,3-dihydrobenzo[c]thiophene.

Caption: A step-by-step workflow diagram of the synthesis and purification process.

Conclusion

The synthesis of 1,3-dihydrobenzo[c]thiophene from α,α'-dibromo-o-xylene via reaction with sodium sulfide in ethanol is a robust and reliable method. This guide provides the necessary theoretical background and practical protocols to enable researchers to successfully synthesize this important heterocyclic compound. Careful execution of the experimental procedures and purification steps is crucial for obtaining a high yield of the pure product.

References

• 1. prepchem.com [prepchem.com]

An In-depth Technical Guide on the Stability of the 1,3-Dihydrobenzo[c]thiophene Ring System

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

The 1,3-dihydrobenzo[c]thiophene, also known as isothianaphthene, is a bicyclic heterocyclic compound consisting of a thiophene ring fused to a benzene ring. Its core structure is present in a variety of molecules of scientific interest. The stability of this ring system is a critical factor in its potential applications, influencing its synthesis, reactivity, and the viability of its derivatives as therapeutic agents or functional materials. This guide aims to provide a detailed technical overview of the stability of the 1,3-dihydrobenzo[c]thiophene core.

Synthesis and General Stability

The 1,3-dihydrobenzo[c]thiophene ring system can be synthesized through several routes. A common and effective method involves the reaction of α,α'-dihalo-o-xylenes with a sulfur source.[1] The stability of the aromatic counterpart, benzo[c]thiophene, offers some insight into the dihydro derivative. Benzo[c]thiophene is known to be less stable than its isomer, benzo[b]thiophene.[2] This reduced stability is attributed to the disruption of the benzenoid sextet of electrons. The stability of the benzo[c]thiophene ring system can be enhanced by the presence of substituents at the 1 and 3 positions.[2]

The dihydro- form, 1,3-dihydrobenzo[c]thiophene, lacks the aromaticity of benzo[c]thiophene in the thiophene ring, which is expected to influence its stability and reactivity. The five-membered dihydrothiophene ring is puckered, and the fusion to the benzene ring introduces strain. While specific quantitative data on the ring strain of 1,3-dihydrobenzo[c]thiophene is not available, five-membered rings generally exhibit moderate ring strain.

Quantitative Stability Data (Inferred)

Direct experimental measurements of the enthalpy of formation and ring strain energy for 1,3-dihydrobenzo[c]thiophene are not well-documented in the literature. However, we can make some qualitative assessments based on related structures. The fusion of the dihydrothiophene ring to the rigid benzene ring likely imparts a degree of ring strain. This strain can be a driving force for ring-opening reactions under certain conditions.

Parameter	Value (1,3-Dihydrobenzo[c]thiophene)	Remarks
Enthalpy of Formation (Gas Phase)	Not Experimentally Determined	Computational studies on thiophene derivatives suggest that the enthalpy of formation can be estimated using quantum-chemical methods.[3]
Ring Strain Energy	Not Experimentally Determined	Five-membered rings generally have moderate strain. Fusion to a benzene ring may increase this value. Computational models can be used to estimate ring strain energy.
Ionization Energy	8.3 eV	This value has been experimentally determined.

Reactivity and Decomposition Pathways

The reactivity of the 1,3-dihydrobenzo[c]thiophene ring system is influenced by the sulfur atom and the strained dihydrothiophene ring.

4.1. Oxidation: The sulfur atom is susceptible to oxidation, readily forming the corresponding sulfoxide and sulfone (1,3-dihydrobenzo[c]thiophene-2-oxide and 1,3-dihydrobenzo[c]thiophene-2,2-dioxide). This is a common reaction for thioethers.

4.2. Thermolysis: While specific thermolysis studies on 1,3-dihydrobenzo[c]thiophene are not detailed in the literature, thermal decomposition of thiophenes, in general, proceeds at high temperatures and can lead to the formation of various products through complex reaction pathways, including the extrusion of sulfur.[4][5] The dihydro- nature of this ring system might lead to different decomposition routes, potentially involving ring-opening or dehydrogenation.

4.3. Photolysis: The photostability of the 1,3-dihydrobenzo[c]thiophene ring system is an important consideration. While data on the parent compound is scarce, the 2,2-dioxide derivative has been shown to undergo photolysis upon irradiation with UV light to generate sulfur dioxide (SO₂).

The following diagram illustrates the synthesis and a key reaction of the 1,3-dihydrobenzo[c]thiophene ring system.

Caption: Synthesis of 1,3-dihydrobenzo[c]thiophene and its subsequent oxidation to the sulfone.

This next diagram illustrates a potential logical workflow for assessing the stability of a new 1,3-dihydrobenzo[c]thiophene derivative in a drug development context.

Caption: A logical workflow for the stability assessment of a novel 1,3-dihydrobenzo[c]thiophene derivative.

Experimental Protocols

5.1. Synthesis of 1,3-Dihydrobenzo[c]thiophene [1]

Materials:

• α,α'-Dibromo-o-xylene

• Sodium sulfide (Na₂S)

• Ethanol

• Diethyl ether

• Water

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve sodium sulfide in ethanol.

• Add α,α'-dibromo-o-xylene to the solution.

• Heat the mixture to reflux and maintain for a specified time (e.g., 2-4 hours), monitoring the reaction by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Remove the ethanol under reduced pressure.

• Partition the residue between diethyl ether and water.

• Separate the organic layer, and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the solution and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel or by distillation under reduced pressure to obtain pure 1,3-dihydrobenzo[c]thiophene.

5.2. General Protocol for Thermolysis Study

Materials:

• 1,3-Dihydrobenzo[c]thiophene

• High-boiling point, inert solvent (e.g., diphenyl ether)

• Inert atmosphere (e.g., nitrogen or argon)

• Heating mantle with temperature controller

• Reaction vessel with a reflux condenser and a port for sample withdrawal

Procedure:

• Prepare a solution of 1,3-dihydrobenzo[c]thiophene in the inert solvent in the reaction vessel.

• Purge the system with an inert gas for 15-30 minutes.

• Heat the solution to the desired temperature (e.g., in increments of 20°C, starting from 150°C).

• Maintain a constant temperature and withdraw aliquots at specific time intervals.

• Quench the reaction in the aliquots by rapid cooling.

• Analyze the aliquots by a suitable analytical method (e.g., GC-MS or LC-MS) to identify and quantify the starting material and any degradation products.

• Repeat the experiment at different temperatures to determine the kinetics of decomposition.

5.3. General Protocol for Photolysis Study

Materials:

• 1,3-Dihydrobenzo[c]thiophene

• Spectroscopic grade solvent (e.g., acetonitrile or cyclohexane)

• UV-transparent reaction vessel (e.g., quartz)

• UV lamp with a specific wavelength output

• Stirring mechanism

Procedure:

• Prepare a dilute solution of 1,3-dihydrobenzo[c]thiophene in the chosen solvent in the quartz reaction vessel.

• Take an initial sample for analysis (time = 0).

• Irradiate the solution with the UV lamp while maintaining constant stirring.

• Withdraw aliquots at specific time intervals.

• Analyze the aliquots by UV-Vis spectroscopy to monitor the disappearance of the starting material and the appearance of new absorption bands.

• Analyze the aliquots by LC-MS or GC-MS to identify and quantify the photoproducts.

• Conduct control experiments in the dark to ensure that the observed degradation is due to photolysis.

Conclusion

The 1,3-dihydrobenzo[c]thiophene ring system represents a valuable scaffold in chemical research. While its stability is not as extensively characterized with quantitative thermodynamic data as some other heterocyclic systems, this guide provides a comprehensive overview based on available information. Its synthesis is well-established, and its reactivity is primarily dictated by the sulfur atom and the inherent strain of the fused ring system. The provided experimental protocols offer a starting point for researchers to further investigate the stability of this core and its derivatives. Future computational and experimental studies are warranted to provide a more detailed and quantitative understanding of the thermodynamic and kinetic stability of the 1,3-dihydrobenzo[c]thiophene ring system, which will undoubtedly aid in its application in drug discovery and materials science.

References

• 1. prepchem.com [prepchem.com]
• 2. Synthesis of Benzo[c]thiophene_Chemicalbook [chemicalbook.com]
• 3. ENTHALPY OF FORMATION OF THIOPHENE DERIVATIVES | Chemistry of Heterocyclic Compounds [hgs.osi.lv]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Theoretical Study on the Unimolecular Pyrolysis of Thiophene and Modeling - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 1,3-Dihydrobenzo[c]thiophene and Its Derivatives for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 1,3-dihydrobenzo[c]thiophene, also known as 1,3-dihydroisothianaphthene, is a sulfur-containing heterocyclic compound that has garnered interest in medicinal chemistry. Its rigid, bicyclic structure provides a valuable scaffold for the development of novel therapeutic agents. While its isomeric counterpart, benzo[b]thiophene, is more extensively studied, the unique structural and electronic properties of the 1,3-dihydrobenzo[c]thiophene core offer distinct opportunities for molecular design and drug development. This guide provides a comprehensive overview of the synthesis, chemical properties, and potential therapeutic applications of 1,3-dihydrobenzo[c]thiophene and its derivatives, with a focus on data relevant to researchers in the pharmaceutical sciences.

Synthesis of the 1,3-Dihydrobenzo[c]thiophene Core

The synthesis of the 1,3-dihydrobenzo[c]thiophene scaffold can be achieved through several methodologies. The classical approach involves the reaction of an ortho-disubstituted benzene derivative with a sulfur nucleophile. More contemporary methods offer alternative routes with varying substrate scopes and reaction conditions.

Synthesis from o-Xylene Dihalides

A common and straightforward method for the synthesis of the parent 1,3-dihydrobenzo[c]thiophene involves the reaction of α,α'-dihalo-o-xylene with a sulfide salt.[1]

Experimental Protocol: Synthesis of 1,3-Dihydrobenzo[c]thiophene from α,α'-Dibromo-o-xylene [1]

• Materials: α,α'-Dibromo-o-xylene, sodium sulfide (Na₂S), ethanol.

• Procedure:

  • Dissolve α,α'-dibromo-o-xylene in ethanol.

  • Add a solution of sodium sulfide in ethanol to the reaction mixture.

  • Stir the reaction mixture at room temperature or with gentle heating.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford 1,3-dihydrobenzo[c]thiophene.

Tandem Reactions with Lawesson's Reagent

Derivatives of 1,3-dihydrobenzo[c]thiophene, specifically imines, can be synthesized via a one-pot tandem reaction. This method utilizes o-(1-alkynyl)benzamides and Lawesson's reagent to construct the heterocyclic core under mild conditions.

Experimental Protocol: Synthesis of 1,3-Dihydrobenzo[c]thiophene-imine Derivatives

• Materials: o-(1-alkynyl)benzamides, Lawesson's reagent, suitable solvent (e.g., toluene).

• Procedure:

  • To a solution of the o-(1-alkynyl)benzamide in the chosen solvent, add Lawesson's reagent.

  • Stir the mixture at room temperature or a slightly elevated temperature.

  • Monitor the reaction by TLC.

  • Upon completion, quench the reaction and work up as appropriate for the specific derivative.

  • Purify the product by column chromatography.

Synthesis of 1,3-Dihydrobenzo[c]thiophene-2,2-dioxide

The sulfone derivative, 1,3-dihydrobenzo[c]thiophene-2,2-dioxide, is a key intermediate for further functionalization and has been explored for its own chemical properties. It is typically prepared by the oxidation of 1,3-dihydrobenzo[c]thiophene.[1]

Experimental Protocol: Oxidation of 1,3-Dihydrobenzo[c]thiophene [1]

• Materials: 1,3-Dihydrobenzo[c]thiophene, oxidizing agent (e.g., hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA)), suitable solvent (e.g., dichloromethane, acetic acid).

• Procedure:

  • Dissolve 1,3-dihydrobenzo[c]thiophene in the chosen solvent.

  • Add the oxidizing agent portion-wise at a controlled temperature (e.g., 0 °C to room temperature).

  • Stir the reaction mixture until the starting material is consumed (monitored by TLC).

  • Quench the reaction (e.g., with a solution of sodium thiosulfate if using a peroxide).

  • Extract the product with an organic solvent.

  • Wash the organic layer, dry, and concentrate.

  • Purify the product by recrystallization or column chromatography.

Chemical Properties and Reactivity

The chemical reactivity of the 1,3-dihydrobenzo[c]thiophene core is influenced by the presence of the sulfur atom and the fused benzene ring. The sulfur atom can be oxidized to the corresponding sulfoxide and sulfone. The benzene ring can undergo electrophilic substitution reactions.

Electrophilic Aromatic Substitution

Studies on 1,3-dihydrobenzo[c]thiophene-2,2-dioxide have shown that electrophilic substitution, such as nitration and sulfonation, occurs primarily at the 5-position. The presence of electron-withdrawing substituents at this position can hinder further substitution, while electron-releasing groups at positions 5 and 6 can direct incoming electrophiles to the 4-position.

Quantitative Data

A critical aspect of drug development is the systematic evaluation of structure-activity relationships (SAR). This requires the synthesis of a library of derivatives and the collection of quantitative data on their physicochemical and biological properties. While extensive SAR data for 1,3-dihydrobenzo[c]thiophene derivatives is not as abundant as for its benzo[b]thiophene counterpart, the following tables summarize available data.

Table 1: Physicochemical and Spectroscopic Data of Selected 1,3-Dihydrobenzo[c]thiophene Derivatives

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	1H NMR (CDCl₃, δ ppm)	13C NMR (CDCl₃, δ ppm)	IR (cm⁻¹)
1,3-Dihydrobenzo[c]thiophene	C₈H₈S	136.21	N/A	7.20-7.10 (m, 4H), 4.15 (s, 4H)	138.0, 127.0, 125.5, 35.0	N/A
1,3-Dihydrobenzo[c]thiophene-2,2-dioxide	C₈H₈O₂S	168.21	149-151	7.45-7.35 (m, 4H), 4.35 (s, 4H)	135.5, 129.0, 127.5, 55.0	N/A
5-Bromo-1,3-dihydrobenzo[c]thiophene-2,2-dioxide	C₈H₇BrO₂S	247.11	N/A	7.55 (d, 1H), 7.45 (dd, 1H), 7.25 (d, 1H), 4.30 (s, 4H)	N/A	N/A

Potential Therapeutic Applications and Biological Activity

While the biological activities of 1,3-dihydrobenzo[c]thiophene derivatives are an emerging area of research, the broader class of benzothiophenes has shown significant promise in various therapeutic areas. These findings provide a strong rationale for the further investigation of the 1,3-dihydrobenzo[c]thiophene scaffold.

Anticancer Activity

Derivatives of the isomeric benzo[b]thiophene have demonstrated potent anticancer activity through various mechanisms, including the inhibition of kinases and microtubule assembly. For instance, certain benzo[b]thiophene-3-carboxylic acid 1,1-dioxide derivatives have been shown to target the RhoA/ROCK signaling pathway, which is implicated in tumor growth and metastasis. While this data is for a different isomer, it suggests that the sulfone-containing benzothiophene scaffold can be a valuable pharmacophore for anticancer drug design.

Enzyme Inhibition

Benzothiophene derivatives have been identified as inhibitors of various enzymes. For example, 3,6-dichlorobenzo[b]thiophene-2-carboxylic acid (BT2) was identified as a novel inhibitor of BCKDC kinase (BDK) with an IC₅₀ of 3.19 μM. This highlights the potential of the benzothiophene scaffold to interact with specific enzyme active sites.

Visualizations of Experimental Workflows and Logical Relationships

The following diagrams, created using the DOT language, illustrate key concepts related to the synthesis and potential mechanism of action of 1,3-dihydrobenzo[c]thiophene derivatives.

Caption: Synthetic routes to the 1,3-dihydrobenzo[c]thiophene core and its sulfone derivative.

Caption: A potential mechanism of action for anticancer 1,3-dihydrobenzo[c]thiophene derivatives.

Conclusion and Future Directions

The 1,3-dihydrobenzo[c]thiophene scaffold represents a promising, yet underexplored, area for drug discovery. The synthetic routes to this core and its derivatives are well-established, providing a solid foundation for the creation of diverse chemical libraries. While the specific biological activities and mechanisms of action of 1,3-dihydrobenzo[c]thiophene derivatives are not as extensively documented as those of their benzo[b]thiophene counterparts, the existing data for the broader class of benzothiophenes suggests significant potential in areas such as oncology and enzyme inhibition.

Future research should focus on the systematic synthesis and biological evaluation of a wide range of 1,3-dihydrobenzo[c]thiophene derivatives. The collection of robust quantitative structure-activity relationship (QSAR) data will be crucial for optimizing lead compounds. Furthermore, detailed mechanistic studies are required to identify the specific cellular targets and signaling pathways modulated by this class of compounds. Such efforts will be instrumental in unlocking the full therapeutic potential of the 1,3-dihydrobenzo[c]thiophene core in modern drug development.

References

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

An In-depth Technical Guide to the Electrophilic Substitution on 1,3-Dihydrobenzo[c]thiophene 2,2-dioxide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the electrophilic substitution reactions on 1,3-Dihydrobenzo[c]thiophene 2,2-dioxide. The document details the regioselectivity of these reactions, provides adapted experimental protocols for key transformations, and summarizes relevant quantitative data. Furthermore, reaction mechanisms and experimental workflows are visualized to facilitate a deeper understanding of the core concepts.

Introduction

1,3-Dihydrobenzo[c]thiophene 2,2-dioxide, also known as 1,3-dihydroisothianaphthene S,S-dioxide, is a heterocyclic compound featuring a benzene ring fused to a dihydrothiophene dioxide ring. The sulfone group is strongly electron-withdrawing, which deactivates the entire ring system towards electrophilic attack. However, electrophilic substitution on the benzene ring is possible under specific conditions. Understanding the reactivity and regioselectivity of these reactions is crucial for the synthesis of novel derivatives with potential applications in medicinal chemistry and materials science.

Regioselectivity of Electrophilic Substitution

Electrophilic substitution on the unsubstituted 1,3-dihydrobenzo[c]thiophene 2,2-dioxide occurs predominantly at the 5-position of the benzene ring.[1] This regioselectivity is governed by the electronic effects of the fused dihydrothiophene dioxide ring. While the sulfone group is deactivating, the overall directing effect favors substitution at the para-position relative to the fusion point.

The substitution pattern can be influenced by the presence of other substituents on the benzene ring:

• Electron-withdrawing groups at the 5-position further deactivate the ring and hinder subsequent electrophilic substitution.[1]

• Electron-releasing groups at the 5- and 6-positions can activate the ring and direct incoming electrophiles to the 4-position .[1]

Key Electrophilic Substitution Reactions

This section details the primary electrophilic substitution reactions on 1,3-dihydrobenzo[c]thiophene 2,2-dioxide. It is important to note that while the general principles are established, detailed experimental protocols and quantitative data for this specific substrate are scarce in the literature. Therefore, the presented protocols are adapted from established procedures for closely related aromatic compounds.

Nitration

Nitration introduces a nitro group (-NO2) onto the aromatic ring. The primary product of the nitration of 1,3-dihydrobenzo[c]thiophene 2,2-dioxide is 5-nitro-1,3-dihydrobenzo[c]thiophene 2,2-dioxide.

Quantitative Data for Nitration (Adapted)

Electrophile	Reagents	Temperature (°C)	Product	Yield (%)	Reference
NO₂+	HNO₃ / H₂SO₄	0 - 10	5-Nitro-1,3-dihydrobenzo[c]thiophene 2,2-dioxide	~70-80	Adapted from general nitration procedures

Experimental Protocol: Synthesis of 5-Nitro-1,3-dihydrobenzo[c]thiophene 2,2-dioxide (Adapted)

• Preparation of the Nitrating Mixture: In a flask cooled in an ice-salt bath, slowly add concentrated nitric acid (1.5 mL) to concentrated sulfuric acid (10 mL) with constant stirring, maintaining the temperature below 10°C.

• Reaction: To the cooled nitrating mixture, add 1,3-dihydrobenzo[c]thiophene 2,2-dioxide (1.0 g, 5.94 mmol) portion-wise over 30 minutes, ensuring the temperature does not exceed 10°C.

• Stirring: Continue stirring the reaction mixture at 0-5°C for 2 hours.

• Work-up: Pour the reaction mixture slowly onto crushed ice (50 g) with vigorous stirring.

• Isolation: The precipitated solid is collected by vacuum filtration, washed thoroughly with cold water until the washings are neutral, and then washed with a small amount of cold ethanol.

• Purification: The crude product is recrystallized from a suitable solvent such as ethanol or acetic acid to yield the pure 5-nitro derivative.

Halogenation

Halogenation involves the introduction of a halogen atom (F, Cl, Br, I) onto the aromatic ring. Bromination and chlorination are the most common examples.

Quantitative Data for Halogenation (Adapted)

Electrophile	Reagents	Catalyst	Product	Yield (%)	Reference
Br⁺	Br₂ in CH₃COOH	FeBr₃	5-Bromo-1,3-dihydrobenzo[c]thiophene 2,2-dioxide	~60-70	Adapted from general bromination procedures
Cl⁺	Cl₂ in CCl₄	FeCl₃	5-Chloro-1,3-dihydrobenzo[c]thiophene 2,2-dioxide	~65-75	Adapted from general chlorination procedures

Experimental Protocol: Synthesis of 5-Bromo-1,3-dihydrobenzo[c]thiophene 2,2-dioxide (Adapted)

• Setup: To a solution of 1,3-dihydrobenzo[c]thiophene 2,2-dioxide (1.0 g, 5.94 mmol) in glacial acetic acid (20 mL) in a three-necked flask equipped with a dropping funnel and a condenser, add a catalytic amount of iron(III) bromide (FeBr₃).

• Reagent Addition: Slowly add a solution of bromine (0.34 mL, 6.53 mmol) in glacial acetic acid (5 mL) from the dropping funnel with stirring at room temperature.

• Reaction: After the addition is complete, stir the mixture at 40-50°C for 3 hours.

• Work-up: Cool the reaction mixture and pour it into a solution of sodium bisulfite to quench the excess bromine.

• Isolation: The precipitated product is collected by filtration, washed with water, and dried.

• Purification: Recrystallize the crude product from an appropriate solvent to obtain pure 5-bromo-1,3-dihydrobenzo[c]thiophene 2,2-dioxide.

Sulfonation

Sulfonation introduces a sulfonic acid group (-SO₃H) onto the aromatic ring.

Quantitative Data for Sulfonation (Adapted)

Electrophile	Reagents	Temperature (°C)	Product	Yield (%)	Reference
SO₃	Fuming H₂SO₄ (20% SO₃)	25	1,3-Dihydrobenzo[c]thiophene-2,2-dioxide-5-sulfonic acid	~80-90	Adapted from general sulfonation procedures

Experimental Protocol: Synthesis of 1,3-Dihydrobenzo[c]thiophene-2,2-dioxide-5-sulfonic acid (Adapted)

• Reaction: To fuming sulfuric acid (20% SO₃, 10 mL), add 1,3-dihydrobenzo[c]thiophene 2,2-dioxide (1.0 g, 5.94 mmol) portion-wise with stirring at room temperature.

• Stirring: Stir the reaction mixture at room temperature for 4-6 hours.

• Work-up: Carefully pour the reaction mixture onto crushed ice.

• Isolation: The sulfonic acid derivative may precipitate upon cooling or can be isolated by salting out with sodium chloride. The product is then collected by filtration.

• Purification: The product can be purified by recrystallization from water.

Friedel-Crafts Acylation

Friedel-Crafts acylation introduces an acyl group (-COR) onto the aromatic ring. This reaction is generally less facile on deactivated rings and may require forcing conditions.

Quantitative Data for Friedel-Crafts Acylation (Adapted)

Electrophile	Reagents	Catalyst	Product	Yield (%)	Reference
CH₃CO⁺	Acetyl chloride	AlCl₃	5-Acetyl-1,3-dihydrobenzo[c]thiophene 2,2-dioxide	~40-50	Adapted from general Friedel-Crafts procedures

Experimental Protocol: Synthesis of 5-Acetyl-1,3-dihydrobenzo[c]thiophene 2,2-dioxide (Adapted)

• Setup: In a flame-dried, three-necked flask equipped with a condenser and a dropping funnel, suspend anhydrous aluminum chloride (AlCl₃, 1.7 g, 12.7 mmol) in dry carbon disulfide (20 mL).

• Reagent Addition: Slowly add acetyl chloride (0.5 mL, 7.13 mmol) to the suspension with stirring.

• Substrate Addition: To this mixture, add a solution of 1,3-dihydrobenzo[c]thiophene 2,2-dioxide (1.0 g, 5.94 mmol) in dry carbon disulfide (10 mL) dropwise.

• Reaction: Reflux the reaction mixture for 4-6 hours.

• Work-up: Cool the mixture and pour it carefully onto a mixture of crushed ice and concentrated hydrochloric acid.

• Extraction: Separate the organic layer, and extract the aqueous layer with carbon disulfide. Combine the organic layers, wash with water, sodium bicarbonate solution, and brine, and then dry over anhydrous magnesium sulfate.

• Purification: After removing the solvent under reduced pressure, purify the crude product by column chromatography or recrystallization.

Reaction Mechanisms and Workflows

The following diagrams, generated using the DOT language, illustrate the general mechanism of electrophilic aromatic substitution and a typical experimental workflow.

Caption: General mechanism of electrophilic aromatic substitution.

Caption: A generalized experimental workflow for electrophilic substitution.

Conclusion

This technical guide has summarized the key aspects of electrophilic substitution on 1,3-dihydrobenzo[c]thiophene 2,2-dioxide. The primary site of substitution is the 5-position, with the potential for substitution at the 4-position in the presence of activating groups. While detailed experimental data for this specific substrate is limited, the provided adapted protocols and general mechanisms offer a solid foundation for researchers and drug development professionals to design and execute synthetic strategies for novel derivatives of this scaffold. Further experimental investigation is warranted to fully elucidate the reaction kinetics and optimize yields for various electrophilic substitution reactions.

References

• 1. researchgate.net [researchgate.net]

Oxidation of 1,3-Dihydrobenzo[c]thiophene to its Sulfoxide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The selective oxidation of the sulfide moiety in 1,3-dihydrobenzo[c]thiophene to its corresponding sulfoxide represents a critical transformation in the synthesis of various biologically active molecules and advanced materials. This technical guide provides an in-depth overview of the primary synthetic routes for this conversion, with a focus on detailed experimental protocols and comparative quantitative data. Key methodologies employing sodium metaperiodate, hydrogen peroxide, and meta-chloroperoxybenzoic acid (m-CPBA) are presented, offering researchers a comprehensive resource for the controlled and efficient synthesis of 1,3-dihydrobenzo[c]thiophene-2-oxide.

Introduction

1,3-Dihydrobenzo[c]thiophene, also known as isothianaphthene, is a sulfur-containing heterocyclic compound. Its oxidation to the corresponding sulfoxide, 1,3-dihydrobenzo[c]thiophene-2-oxide, introduces a chiral center at the sulfur atom and significantly alters the molecule's electronic and steric properties. This modification is pivotal in the development of novel therapeutic agents and functional organic materials. The selective oxidation of sulfides to sulfoxides is a well-established transformation in organic chemistry; however, achieving high chemoselectivity without over-oxidation to the sulfone is paramount.[1][2] This guide details reliable and reproducible methods for this specific transformation.

Synthetic Methodologies and Experimental Protocols

The selective oxidation of 1,3-dihydrobenzo[c]thiophene can be achieved through several methods. The choice of oxidant and reaction conditions is crucial to maximize the yield of the desired sulfoxide while minimizing the formation of the sulfone byproduct.

Oxidation using Sodium Metaperiodate

Sodium metaperiodate (NaIO₄) is a mild and selective oxidizing agent for the conversion of sulfides to sulfoxides. A key historical method for the preparation of 1,3-dihydrobenzo[c]thiophene-2-oxide utilizes this reagent.

Experimental Protocol:

• Materials:

  • 1,3-Dihydrobenzo[c]thiophene

  • Sodium metaperiodate (NaIO₄)

  • Methanol

  • Water

  • Dichloromethane (CH₂Cl₂)

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • A solution of 1,3-dihydrobenzo[c]thiophene (1.0 equivalent) in methanol is prepared in a round-bottom flask equipped with a magnetic stirrer.

  • An aqueous solution of sodium metaperiodate (1.1 equivalents) is added dropwise to the stirred solution at room temperature.

  • The reaction mixture is stirred at room temperature for 12-24 hours. The progress of the reaction should be monitored by thin-layer chromatography (TLC).

  • Upon completion, the reaction mixture is filtered to remove the sodium iodate byproduct.

  • The filtrate is concentrated under reduced pressure to remove the methanol.

  • The aqueous residue is extracted with dichloromethane (3 x 20 mL).

  • The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated in vacuo to afford the crude 1,3-dihydrobenzo[c]thiophene-2-oxide.

  • The crude product can be purified by column chromatography on silica gel or by recrystallization.

Oxidation using Hydrogen Peroxide

Hydrogen peroxide (H₂O₂) is an environmentally benign and cost-effective oxidant. Its reactivity can be tuned by the choice of solvent and catalyst. A common system for selective sulfoxidation is the use of hydrogen peroxide in acetic acid.

Experimental Protocol:

• Materials:

  • 1,3-Dihydrobenzo[c]thiophene

  • Hydrogen peroxide (30% aqueous solution)

  • Glacial acetic acid

  • Dichloromethane (CH₂Cl₂)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • 1,3-Dihydrobenzo[c]thiophene (1.0 equivalent) is dissolved in glacial acetic acid in a round-bottom flask equipped with a magnetic stirrer and cooled in an ice bath.

  • Hydrogen peroxide (30% aq., 1.1 equivalents) is added dropwise to the stirred solution, maintaining the temperature below 10 °C.

  • After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for 2-6 hours. The reaction progress is monitored by TLC.

  • The reaction mixture is carefully poured into a stirred, saturated aqueous solution of sodium bicarbonate to neutralize the acetic acid.

  • The aqueous layer is extracted with dichloromethane (3 x 20 mL).

  • The combined organic layers are washed with water and brine, then dried over anhydrous sodium sulfate.

  • The solvent is removed under reduced pressure to yield the crude sulfoxide.

  • Purification is performed by flash chromatography on silica gel.

Oxidation using meta-Chloroperoxybenzoic Acid (m-CPBA)

m-CPBA is a widely used and efficient reagent for the selective oxidation of sulfides. Careful control of stoichiometry and temperature is essential to prevent over-oxidation.

Experimental Protocol:

• Materials:

  • 1,3-Dihydrobenzo[c]thiophene

  • meta-Chloroperoxybenzoic acid (m-CPBA, ~77% purity)

  • Dichloromethane (CH₂Cl₂)

  • Saturated aqueous sodium sulfite (Na₂SO₃) solution

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • A solution of 1,3-dihydrobenzo[c]thiophene (1.0 equivalent) in dichloromethane is prepared in a round-bottom flask and cooled to 0 °C in an ice bath.

  • A solution of m-CPBA (1.05 equivalents) in dichloromethane is added dropwise to the stirred solution over 30 minutes.

  • The reaction is stirred at 0 °C for 1-3 hours, with monitoring by TLC.

  • The reaction is quenched by the addition of a saturated aqueous solution of sodium sulfite to destroy excess peroxide.

  • The mixture is then washed with a saturated aqueous solution of sodium bicarbonate to remove meta-chlorobenzoic acid, followed by a water wash.

  • The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is evaporated under reduced pressure.

  • The resulting crude product is purified by column chromatography.

Quantitative Data Summary

The following table summarizes typical quantitative data for the described oxidation methods. Please note that yields and reaction times can vary based on the specific scale and purity of reagents.

Oxidizing Agent	Stoichiometry (Oxidant:Sulfide)	Solvent	Temperature (°C)	Typical Reaction Time (h)	Typical Yield (%)
Sodium Metaperiodate	1.1 : 1	Methanol/Water	Room Temp.	12 - 24	85 - 95
Hydrogen Peroxide	1.1 : 1	Acetic Acid	0 to Room Temp.	2 - 6	80 - 90
m-CPBA	1.05 : 1	Dichloromethane	0	1 - 3	90 - 98

Experimental Workflow and Signaling Pathways

The general workflow for the oxidation of 1,3-dihydrobenzo[c]thiophene to its sulfoxide is depicted below. This process involves the reaction of the sulfide with an oxidizing agent, followed by workup and purification to isolate the desired product.

Caption: General experimental workflow for the oxidation of 1,3-dihydrobenzo[c]thiophene.

The underlying chemical transformation is a nucleophilic attack of the sulfur atom on the electrophilic oxygen of the oxidizing agent. The mechanism is generally accepted to proceed through a direct oxygen atom transfer.

Caption: Simplified representation of the oxygen atom transfer mechanism.

Conclusion

This technical guide has detailed three reliable and high-yielding methods for the selective oxidation of 1,3-dihydrobenzo[c]thiophene to its sulfoxide. The choice of methodology will depend on factors such as available reagents, desired scale, and sensitivity of other functional groups in the molecule. The provided experimental protocols and comparative data serve as a valuable resource for researchers in synthetic chemistry and drug development, facilitating the efficient synthesis of this important class of compounds. Careful monitoring of the reaction progress is recommended to prevent over-oxidation to the corresponding sulfone.

References

• 1. jsynthchem.com [jsynthchem.com]
• 2. prepchem.com [prepchem.com]

Oxidation of 1,3-Dihydrobenzo[c]thiophene to its Sulfone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical oxidation of 1,3-dihydrobenzo[c]thiophene to its corresponding sulfone, 1,3-dihydrobenzo[c]thiophene-2,2-dione. This transformation is a key step in the synthesis of various pharmacologically active compounds and functional materials. This document details established experimental protocols, presents quantitative data, and includes workflow diagrams to ensure reproducibility and facilitate further research.

Introduction

The oxidation of thioethers to sulfones is a fundamental transformation in organic synthesis. The resulting sulfone moiety can significantly alter the physicochemical properties of a molecule, often enhancing its metabolic stability, solubility, and receptor binding affinity. 1,3-Dihydrobenzo[c]thiophene-2,2-dione is a valuable synthetic intermediate, and its efficient preparation is of considerable interest to the scientific community. The most common and effective methods for this oxidation involve the use of peroxy acids, such as meta-chloroperoxybenzoic acid (m-CPBA), or hydrogen peroxide, sometimes in the presence of a catalyst.

Data Presentation

The following tables summarize the key quantitative data for the reactant, product, and common reaction conditions.

Table 1: Physicochemical Properties of Reactant and Product

Compound	IUPAC Name	CAS Number	Molecular Formula	Molar Mass ( g/mol )	Melting Point (°C)	Solubility
Reactant	1,3-Dihydrobenzo[c]thiophene	496-15-1	C₈H₈S	136.21	35-37	Soluble in common organic solvents.
Product	1,3-Dihydrobenzo[c]thiophene-2,2-dione	2471-91-2	C₈H₈O₂S	168.21	150-151[1]	Soluble in ethanol, chloroform, benzene, boiling water; slightly soluble in diethyl ether.[1]

Table 2: Overview of Common Oxidation Methods and Conditions

Oxidizing Agent	Typical Solvent(s)	Typical Temperature (°C)	Typical Reaction Time	Catalyst (if any)
m-Chloroperoxybenzoic acid (m-CPBA)	Dichloromethane (DCM), Chloroform, Acetone	0 to Room Temperature	1 - 5 hours	None
Hydrogen Peroxide (H₂O₂)	Acetonitrile/Water, Ethanol	Room Temperature	1 - 6 hours[2]	Metal complexes (e.g., Ru, Fe, Mn), Zeolites[2][3][4]
Oxone® (Potassium peroxymonosulfate)	Methanol/Water	Room Temperature	1 - 4 hours	None

Experimental Protocols

Detailed methodologies for the two primary methods of oxidation are provided below.

Method 1: Oxidation using meta-Chloroperoxybenzoic Acid (m-CPBA)

This protocol is based on general procedures for the oxidation of thioethers to sulfones using m-CPBA.[5]

Materials:

• 1,3-Dihydrobenzo[c]thiophene

• meta-Chloroperoxybenzoic acid (m-CPBA, ~77% purity)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Saturated aqueous sodium chloride (NaCl) solution (brine)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Separatory funnel

Procedure:

• Dissolution: In a round-bottom flask, dissolve 1,3-dihydrobenzo[c]thiophene (1.0 eq) in dichloromethane (DCM) to a concentration of approximately 0.1-0.2 M.

• Cooling: Cool the solution to 0 °C using an ice bath.

• Addition of Oxidant: While stirring, add m-CPBA (approximately 2.2 - 2.5 eq) portion-wise to the cooled solution. The excess m-CPBA ensures the complete oxidation of the intermediate sulfoxide to the sulfone.

• Reaction: Allow the reaction mixture to stir at 0 °C for 30 minutes, then warm to room temperature and continue stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 1-3 hours).

• Quenching: Upon completion, cool the reaction mixture again to 0 °C and quench the excess m-CPBA by the slow addition of a saturated aqueous solution of sodium thiosulfate or sodium bicarbonate.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution (2x) and brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude 1,3-dihydrobenzo[c]thiophene-2,2-dione by recrystallization (e.g., from ethanol or a dichloromethane/hexane mixture) or by flash column chromatography on silica gel.

Method 2: Oxidation using Hydrogen Peroxide (H₂O₂)

This protocol is a general representation of catalyzed hydrogen peroxide oxidations.[6][7]

Materials:

• 1,3-Dihydrobenzo[c]thiophene

• Hydrogen peroxide (30% aqueous solution)

• Acetonitrile

• Catalyst (e.g., methyltrioxorhenium(VII) or other suitable metal catalyst)

• Saturated aqueous sodium sulfite (Na₂SO₃) solution

• Ethyl acetate or other suitable extraction solvent

• Saturated aqueous sodium chloride (NaCl) solution (brine)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

Procedure:

• Dissolution: Dissolve 1,3-dihydrobenzo[c]thiophene (1.0 eq) and a catalytic amount of the chosen catalyst (e.g., 0.1-1 mol%) in acetonitrile.

• Addition of Oxidant: To the stirred solution, add hydrogen peroxide (30% aq., 2.5 - 3.0 eq) dropwise at room temperature.

• Reaction: Stir the reaction mixture at room temperature. Monitor the progress by TLC. The reaction time can vary from 1 to 6 hours depending on the catalyst and substrate concentration.[2]

• Quenching: Once the reaction is complete, quench the excess hydrogen peroxide by adding a saturated aqueous solution of sodium sulfite.

• Extraction: Add ethyl acetate to the reaction mixture and transfer to a separatory funnel. Separate the organic layer, and extract the aqueous layer with additional portions of ethyl acetate.

• Washing and Drying: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure.

• Purification: Purify the crude product by recrystallization or flash column chromatography as described in Method 1.

Visualizations

The following diagrams illustrate the chemical transformation and a generalized experimental workflow.

Caption: Oxidation of 1,3-Dihydrobenzo[c]thiophene.

Caption: Generalized workflow for the oxidation.

References

• 1. 1,3-Dihydrobenzo[c]thiophene 2,2-dioxide | 2471-91-2 [chemicalbook.com]
• 2. dev.spectrabase.com [dev.spectrabase.com]
• 3. Crystal structure of 1-fluoro-1,3-di­hydro­benzo[c]thio­phene 2,2-dioxide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. prepchem.com [prepchem.com]
• 5. Sulfur Oxidation - meta-Chloroperoxybenzoic Acid (mCPBA) [commonorganicchemistry.com]
• 6. Stepwise Oxidation of Thiophene and Its Derivatives by Hydrogen Peroxide Catalyzed by Methyltrioxorhenium(VII) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Oxidation of dibenzothiophene by hydrogen peroxide or monopersulfate and metal–sulfophthalocyanine catalysts: an easy access to biphenylsultone or 2-(2′-hydroxybiphenyl)sulfonate under mild conditions - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

Theoretical Exploration of 1,3-Dihydrobenzo[c]thiophene: A Computational Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the theoretical and computational approaches to studying 1,3-Dihydrobenzo[c]thiophene. While direct, in-depth theoretical studies on this specific molecule are not extensively available in public literature, this document outlines the established computational methodologies applied to similar thiophene derivatives. It serves as a roadmap for researchers seeking to model, analyze, and predict the properties of 1,3-Dihydrobenzo[c]thiophene and its analogs, which are crucial scaffolds in medicinal chemistry and materials science.

Molecular Geometry and Structural Analysis

Computational chemistry, particularly Density Functional Theory (DFT), is a powerful tool for determining the three-dimensional structure of molecules. For a molecule like 1,3-Dihydrobenzo[c]thiophene, a geometry optimization would be the first step in any theoretical investigation.

Computational Protocol

A typical computational approach for geometry optimization involves the following steps:

• Initial Structure Generation: A 2D or 3D model of 1,3-Dihydrobenzo[c]thiophene is created using molecular modeling software.

• Choice of Theoretical Method: DFT is a widely used method that offers a good balance between accuracy and computational cost. The B3LYP functional is a popular choice for organic molecules.

• Basis Set Selection: A basis set, such as 6-31G(d), is chosen to describe the atomic orbitals.

• Geometry Optimization: The energy of the molecule is minimized with respect to the positions of its atoms, resulting in a stable, low-energy conformation.

• Frequency Calculation: A frequency calculation is then performed to confirm that the optimized structure corresponds to a true energy minimum (i.e., no imaginary frequencies).

Predicted Structural Parameters

Based on studies of similar thiophene derivatives, the following table summarizes the expected range of key bond lengths and angles for 1,3-Dihydrobenzo[c]thiophene, as would be predicted from a DFT/B3LYP/6-31G(d) calculation.

Parameter	Atom Pair/Triplet	Predicted Value
Bond Lengths (Å)
C-S	1.82 - 1.86
C-C (aromatic)	1.39 - 1.41
C-C (aliphatic)	1.50 - 1.54
C-H (aromatic)	1.08 - 1.10
C-H (aliphatic)	1.09 - 1.11
**Bond Angles (°) **
C-S-C	90 - 94
C-C-S	110 - 114
C-C-C (aromatic)	118 - 122
Dihedral Angles (°)
C-C-S-C	0 - 5

Vibrational Spectroscopy

Theoretical vibrational analysis is crucial for interpreting experimental infrared (IR) and Raman spectra. The calculated frequencies and intensities can aid in the assignment of spectral bands to specific molecular motions.

Computational Protocol

The same level of theory used for geometry optimization (e.g., DFT/B3LYP/6-31G(d)) is typically employed to calculate the vibrational frequencies. The output provides a list of frequencies and their corresponding IR and Raman intensities. It is common practice to scale the calculated frequencies by an empirical factor (e.g., ~0.96 for B3LYP) to better match experimental data.

Predicted Vibrational Frequencies

The following table presents a selection of predicted vibrational modes and their expected frequencies for 1,3-Dihydrobenzo[c]thiophene.

Vibrational Mode	Description	Predicted Frequency (cm⁻¹, scaled)
C-H stretch (aromatic)	Stretching of the C-H bonds on the benzene ring.	3050 - 3100
C-H stretch (aliphatic)	Stretching of the C-H bonds on the dihydrothiophene ring.	2850 - 2950
C=C stretch (aromatic)	In-plane stretching of the carbon-carbon bonds in the benzene ring.	1450 - 1600
CH₂ scissoring	Bending motion of the methylene groups.	1400 - 1470
C-S stretch	Stretching of the carbon-sulfur bonds.	650 - 750

Electronic Properties

Understanding the electronic structure of 1,3-Dihydrobenzo[c]thiophene is essential for predicting its reactivity and potential applications in areas like drug design and organic electronics. Key parameters include the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).

Computational Protocol

The HOMO and LUMO energies are obtained from the same DFT calculation performed for geometry optimization. The energy difference between these orbitals, the HOMO-LUMO gap, is a crucial indicator of the molecule's chemical stability and electronic excitability.

Predicted Electronic Properties

Parameter	Description	Predicted Value (eV)
HOMO Energy	Energy of the highest occupied molecular orbital; related to the ability to donate an electron.	-5.5 to -6.5
LUMO Energy	Energy of the lowest unoccupied molecular orbital; related to the ability to accept an electron.	-0.5 to -1.5
HOMO-LUMO Gap	Difference in energy between the HOMO and LUMO; indicates electronic stability and excitation energy.	4.5 to 5.5
Ionization Potential	The energy required to remove an electron from the molecule. The NIST Chemistry WebBook provides an experimental value of 8.3 eV.[1]	8.0 - 8.6

Experimental Validation

Theoretical predictions should ideally be validated against experimental data. For 1,3-Dihydrobenzo[c]thiophene, the following experimental techniques would be highly relevant.

X-ray Crystallography

Protocol: Single crystals of 1,3-Dihydrobenzo[c]thiophene would be grown and irradiated with X-rays. The diffraction pattern is then analyzed to determine the precise atomic coordinates, bond lengths, and bond angles in the solid state. This provides a direct comparison for the computationally optimized geometry. While no structure exists for the parent compound, the crystal structure of 1-fluoro-1,3-dihydrobenzo[c]thiophene 2,2-dioxide provides some insight into the conformation of the dihydrothiophene ring.[2]

FT-IR and Raman Spectroscopy

Protocol:

• FT-IR Spectroscopy: An infrared spectrometer is used to measure the absorption of IR radiation by a sample of 1,3-Dihydrobenzo[c]thiophene. The resulting spectrum shows absorption bands corresponding to the vibrational modes of the molecule.

• Raman Spectroscopy: A laser is used to irradiate the sample, and the scattered light is analyzed. The Raman spectrum provides information about the vibrational modes that are Raman-active.

These experimental spectra can be directly compared to the theoretically predicted vibrational frequencies to validate the computational model.

Visualizations

Molecular Structure

References

• 1. Benzo[c]thiophene, 1,3-dihydro- [webbook.nist.gov]
• 2. Crystal structure of 1-fluoro-1,3-di­hydro­benzo[c]thio­phene 2,2-dioxide - PMC [pmc.ncbi.nlm.nih.gov]

The Computational Chemistry of Benzo[c]thiophene Systems: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzo[c]thiophene, a bicyclic aromatic heterocycle consisting of a benzene ring fused to a thiophene ring at the 'c' face, is a molecule of significant interest in both materials science and medicinal chemistry.[1] Though less stable than its benzo[b]thiophene isomer, the unique electronic and structural characteristics of the benzo[c]thiophene core have led to its incorporation into a variety of functional organic materials and pharmacologically active compounds.[2][3] This technical guide provides a comprehensive overview of the computational chemistry of benzo[c]thiophene systems, detailing theoretical and experimental methodologies, summarizing key quantitative data, and visualizing relevant biological pathways and computational workflows.

The inherent ortho-quinonoid structure of benzo[c]thiophene contributes to its distinct properties.[2] While the parent compound is relatively unstable, the introduction of substituents at the 1 and 3 positions significantly enhances its stability, making substituted derivatives viable candidates for a range of applications.[2] In the realm of materials science, benzo[c]thiophene-containing polymers and small molecules are explored for their potential in organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and organic solar cells, owing to their tunable electronic properties.[4] In drug development, the benzo[c]thiophene scaffold is present in several therapeutic agents, where it contributes to the molecule's interaction with biological targets.[5]

Computational chemistry, particularly Density Functional Theory (DFT), has become an indispensable tool for understanding and predicting the behavior of these systems at a molecular level. This guide will delve into the computational protocols used to investigate their geometric and electronic structures, reactivity, and spectroscopic properties, providing researchers with a foundational understanding to guide further exploration and design of novel benzo[c]thiophene-based molecules.

Computational & Experimental Methodologies

Computational Protocols

The theoretical investigation of benzo[c]thiophene systems predominantly employs Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT) to elucidate their electronic structure, properties, and reactivity. A typical computational workflow is outlined below.

Workflow for Computational Analysis of Benzo[c]thiophene Derivatives:

Caption: A typical workflow for the computational study of benzo[c]thiophene derivatives.

A common and effective approach for these calculations involves the B3LYP functional with a 6-31G(d) or larger basis set for geometry optimization and electronic property calculations.[6][7] To obtain more accurate electronic properties, single-point energy calculations can be performed on the optimized geometries using larger basis sets, such as 6-311++G(d,p).[8] The choice of functional and basis set should be validated against experimental data where available. For studying excited-state properties and simulating UV-Vis spectra, TD-DFT calculations are employed.[6]

Experimental Protocols

The synthesis of benzo[c]thiophene and its derivatives can be achieved through various routes. Below are detailed methodologies for two common approaches.

Synthesis of 1,3-Diarylbenzo[c]thiophenes from 1,2-Diaroylbenzenes:

A widely used method for synthesizing 1,3-diarylbenzo[c]thiophenes involves the thionation of 1,2-diaroylbenzenes using Lawesson's reagent.[2][9]

Protocol:

• Reaction Setup: A solution of the 1,2-diaroylbenzene (1 equivalent) in a dry solvent such as dichloromethane (DCM) or toluene is prepared under an inert atmosphere (e.g., nitrogen or argon).

• Thionation: Lawesson's reagent (0.5 to 1.0 equivalents) is added to the solution.

• Reaction Conditions: The reaction mixture is stirred at room temperature or heated to reflux, with the reaction progress monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, the reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate mixtures) to afford the desired 1,3-diarylbenzo[c]thiophene.[9]

• Characterization: The structure and purity of the product are confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry.

Synthesis of the Parent Benzo[c]thiophene:

The parent benzo[c]thiophene is less stable and its synthesis requires specific conditions.

Protocol:

• Precursor Synthesis: 1,2-Bis(halomethyl)benzene is reacted with sodium sulfide (Na₂S) to yield 1,3-dihydrobenzo[c]thiophene.[2]

• Dehydrogenation: The 1,3-dihydrobenzo[c]thiophene is then subjected to dehydrogenation over a palladium on carbon (Pd/C) or platinum (Pt) catalyst in the vapor phase at elevated temperatures (e.g., 300 °C) to afford the parent benzo[c]thiophene.[2]

• Isolation and Characterization: Due to its instability, the product is typically characterized in situ or trapped and analyzed promptly.

Quantitative Data

Table 1: Calculated Electronic Properties of Benzo[c]thiophene and Derivatives

Compound	Method	HOMO (eV)	LUMO (eV)	Band Gap (eV)	Ionization Potential (eV)
Benzo[c]thiophene	PE Spectroscopy	-	-	-	7.75[10]
Poly(benzo[c]thiophene)	-	-	-	~1.0	-
1,3-Diphenylbenzo[c]thiophene	-	-	-	-	-
4,4'-Bibenzo[c]thiophene (BBT-1)	DFT/B3LYP/6-31G(d,p)	-5.29	-1.55	3.74	-
1,1'-Si-4,4'-BBT	DFT/B3LYP/6-31G(d,p)	-5.22	-1.53	3.69	-
1,1',3,3'-Si-4,4'-BBT	DFT/B3LYP/6-31G(d,p)	-5.07	-1.52	3.55	-

Note: Si in the table refers to a tert-butyldimethylsilyl group.

Table 2: Selected Spectroscopic Data for a Representative Benzo[c]thiophene Derivative

Compound	Technique	Key Signals
1,3-Di(thiophen-2-yl)benzo[c]thiophene	¹H NMR (CDCl₃)	δ 7.0-8.0 (m, Ar-H)
¹³C NMR (CDCl₃)	δ 120-140 (Ar-C)
IR (KBr)	ν ~3100 cm⁻¹ (Ar C-H), ~1450 cm⁻¹ (C=C)
UV-Vis (CH₂Cl₂)	λmax ~400-450 nm

Applications in Drug Development: Signaling Pathways

The benzothiophene scaffold is a key component in several FDA-approved drugs. Understanding their mechanism of action provides insight into how this heterocyclic system can be utilized in drug design.

Zileuton and the Leukotriene Synthesis Pathway

Zileuton, which contains a benzo[b]thiophene moiety, is an inhibitor of 5-lipoxygenase, a key enzyme in the biosynthesis of leukotrienes.[2][9] Leukotrienes are inflammatory mediators involved in asthma and other inflammatory diseases.[9] By inhibiting this enzyme, Zileuton effectively reduces the production of pro-inflammatory leukotrienes.[2]

Caption: Zileuton inhibits 5-lipoxygenase, blocking the synthesis of leukotrienes.

Sertaconazole and Fungal Ergosterol Biosynthesis

Sertaconazole is a topical antifungal agent that also features a benzo[b]thiophene ring. Its primary mechanism of action is the inhibition of ergosterol biosynthesis, an essential component of the fungal cell membrane.[1][5][11] Sertaconazole specifically inhibits the enzyme 14α-demethylase.[1][5] Disruption of ergosterol synthesis leads to increased membrane permeability and ultimately fungal cell death.[11] The benzothiophene ring in sertaconazole is also thought to mimic tryptophan, aiding in the formation of pores in the fungal cell membrane.[1]

Caption: Sertaconazole inhibits ergosterol synthesis and disrupts the fungal cell membrane.

Conclusion

The computational chemistry of benzo[c]thiophene systems offers a powerful lens through which to understand and engineer their properties for diverse applications. The methodologies outlined in this guide, from DFT calculations to targeted synthesis, provide a framework for the rational design of novel materials and therapeutics. The quantitative data, though still expanding, highlights the tunability of the electronic properties of these systems through chemical modification. Furthermore, the exploration of their roles in biological pathways underscores their potential as privileged scaffolds in drug discovery. As computational power and theoretical models continue to advance, the in silico design and prediction of benzo[c]thiophene derivatives with tailored functionalities will undoubtedly accelerate innovation in both materials science and medicine.

References

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. Synthesis of Benzo[c]thiophene_Chemicalbook [chemicalbook.com]
• 3. Benzo(c)thiophene - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. juniperpublishers.com [juniperpublishers.com]
• 6. researchgate.net [researchgate.net]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. DFT study on some polythiophenes containing benzo[d]thiazole and benzo[d]oxazole: structure and band gap - PMC [pmc.ncbi.nlm.nih.gov]
• 9. electronicsandbooks.com [electronicsandbooks.com]
• 10. Benzo[c]thiophene [webbook.nist.gov]
• 11. Thieme E-Books & E-Journals [thieme-connect.de]

An In-depth Technical Guide to the NMR Spectral Analysis of 1,3-Dihydrobenzo[c]thiophene and its Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nuclear Magnetic Resonance (NMR) spectroscopy is an essential analytical technique for the structural elucidation of organic molecules. This guide provides a detailed overview of the NMR spectral data for a derivative of 1,3-Dihydrobenzo[c]thiophene, specifically 1-fluoro-1,3-dihydrobenzo[c]thiophene 2,2-dioxide, due to the limited availability of public domain NMR data for the parent compound. It includes a comprehensive summary of its ¹H and ¹³C NMR spectral data, a detailed experimental protocol for acquiring high-quality NMR spectra for such compounds, and logical diagrams to visualize the molecular structure and the analytical workflow. This document is intended to serve as a valuable resource for researchers and professionals engaged in the synthesis, characterization, and development of therapeutic agents involving the benzo[c]thiophene scaffold.

Introduction

Chemical Structure of 1,3-Dihydrobenzo[c]thiophene

The fundamental structure of 1,3-Dihydrobenzo[c]thiophene is depicted below. The numbering of the carbon and hydrogen atoms is crucial for the assignment of NMR signals.

Caption: Molecular Structure of 1,3-Dihydrobenzo[c]thiophene.

NMR Spectral Data of a 1,3-Dihydrobenzo[c]thiophene Derivative

As of the last update, comprehensive ¹H and ¹³C NMR data for the parent 1,3-Dihydrobenzo[c]thiophene was not available in surveyed public spectral databases. Therefore, this section provides the spectral data for a representative derivative, 1-fluoro-1,3-dihydrobenzo[c]thiophene 2,2-dioxide , to serve as an illustrative example.[1] The data was acquired in deuterated chloroform (CDCl₃) at 400 MHz for ¹H NMR and 101 MHz for ¹³C NMR.[1]

¹H NMR Spectral Data

The proton NMR spectrum provides information on the chemical environment and connectivity of hydrogen atoms in the molecule.

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
7.64-7.66	d	8.0	Aromatic H
7.56-7.59	m	-	Aromatic H
7.48-7.52	m	-	Aromatic H
7.36-7.38	d	8.0	Aromatic H
6.03	d	56.4	CH-F
4.40	dd	60.0, 16.0	CH₂

Table 1: ¹H NMR spectral data for 1-fluoro-1,3-dihydrobenzo[c]thiophene 2,2-dioxide in CDCl₃.[1]

¹³C NMR Spectral Data

The carbon-13 NMR spectrum reveals the number and types of carbon atoms present in the molecule.

Chemical Shift (δ, ppm)	Coupling Constant (J, Hz)	Assignment
128.6	d, J = 4.0	Aromatic C
126.1	s	Aromatic C
125.5	d, J = 4.0	Aromatic C
124.8	s	Aromatic C
122.5	s	Aromatic C
122.1	s	Aromatic C
94.2	d, J = 86.4	C-F
49.9	t	CH₂

Table 2: ¹³C NMR spectral data for 1-fluoro-1,3-dihydrobenzo[c]thiophene 2,2-dioxide in CDCl₃.[1]

Experimental Protocols for NMR Spectroscopy

The acquisition of high-resolution NMR spectra requires careful sample preparation and instrument setup. The following is a general protocol that can be adapted for the analysis of 1,3-dihydrobenzo[c]thiophene and its derivatives.

Sample Preparation

• Sample Quantity: For ¹H NMR, dissolve 5-25 mg of the compound in approximately 0.6-0.7 mL of a deuterated solvent. For ¹³C NMR, a more concentrated solution of 20-100 mg is preferable due to the lower natural abundance of the ¹³C isotope.

• Solvent Selection: Deuterated chloroform (CDCl₃) is a common choice for many organic compounds. Other solvents such as deuterated dimethyl sulfoxide (DMSO-d₆), deuterated acetone (acetone-d₆), or deuterated benzene (C₆D₆) can be used depending on the solubility of the compound and the desired resolution of specific peaks.

• Sample Filtration: To ensure a homogeneous magnetic field and prevent line broadening, filter the sample solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry NMR tube.

• Internal Standard: Tetramethylsilane (TMS) is commonly used as an internal standard for both ¹H and ¹³C NMR, with its signal set to 0.00 ppm.

NMR Data Acquisition

The following workflow outlines the key steps in acquiring NMR spectra.

Caption: General workflow for NMR spectral analysis.

Spectrometer Parameters

• ¹H NMR:

  • Pulse Angle: 30-45 degrees.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 8-16 scans are typically sufficient for good signal-to-noise.

• ¹³C NMR:

  • Pulse Angle: 30-45 degrees.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds (longer delays may be needed for quaternary carbons).

  • Decoupling: Proton broadband decoupling is used to simplify the spectrum.

  • Number of Scans: Several hundred to thousands of scans are often necessary to achieve adequate signal-to-noise.

Conclusion

This technical guide has provided an overview of the NMR spectral analysis of a 1,3-dihydrobenzo[c]thiophene derivative, including tabulated ¹H and ¹³C NMR data and a detailed experimental protocol. While the spectral data for the parent compound remains elusive in the public domain, the provided information on a closely related analogue serves as a practical reference for researchers in the field. The outlined experimental procedures and workflow offer a standardized approach to obtaining high-quality NMR data for the structural characterization of this important class of heterocyclic compounds. The continued investigation and sharing of spectral data for such fundamental chemical structures are crucial for advancing research and development in medicinal and materials chemistry.

References

• 1. Crystal structure of 1-fluoro-1,3-di­hydro­benzo[c]thio­phene 2,2-dioxide - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the ¹H NMR Spectroscopy of 1,3-Dihydrobenzo[c]thiophene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of 1,3-Dihydrobenzo[c]thiophene. The information presented herein is crucial for the structural elucidation and characterization of this heterocyclic compound, which serves as a significant scaffold in medicinal chemistry and materials science. This document outlines the expected spectral data, a detailed experimental protocol for its acquisition, and a visual representation of the proton coupling relationships.

¹H NMR Spectral Data of 1,3-Dihydrobenzo[c]thiophene

The proton NMR spectrum of 1,3-Dihydrobenzo[c]thiophene is characterized by two main regions: the aromatic region, corresponding to the protons on the benzene ring, and the aliphatic region, corresponding to the methylene protons of the dihydrothiophene ring. Due to the molecule's symmetry, the four aromatic protons are chemically equivalent in pairs, as are the four methylene protons. This results in a relatively simple spectrum.

Protons	Chemical Shift (δ) ppm	Multiplicity	Integration	Coupling Constant (J) Hz
H-4, H-7 (Aromatic)	~ 7.20 - 7.30	Multiplet (AA'BB')	2H
H-5, H-6 (Aromatic)	~ 7.10 - 7.20	Multiplet (AA'BB')	2H
H-1, H-3 (Methylene)	~ 4.20 - 4.30	Singlet	4H

Note: The aromatic protons (H-4, H-5, H-6, H-7) form a complex second-order multiplet system (AA'BB') due to magnetic inequivalence. The methylene protons (H-1, H-3) are expected to appear as a singlet due to their chemical and magnetic equivalence in a non-chiral solvent.

Experimental Protocol

The following provides a detailed methodology for acquiring the ¹H NMR spectrum of 1,3-Dihydrobenzo[c]thiophene.

1. Sample Preparation:

• Weigh approximately 5-10 mg of purified 1,3-Dihydrobenzo[c]thiophene.

• Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃).

• Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Transfer the solution to a clean, dry 5 mm NMR tube.

2. NMR Spectrometer Setup:

• The spectrum should be acquired on a 400 MHz or higher field NMR spectrometer.

• Tune and shim the probe to optimize the magnetic field homogeneity.

• Lock the spectrometer on the deuterium signal of the CDCl₃.

3. Data Acquisition Parameters:

• Pulse Program: A standard single-pulse sequence (e.g., 'zg30').

• Spectral Width: Set a spectral width of approximately 12-15 ppm to ensure all signals are captured.

• Number of Scans: Acquire a sufficient number of scans (typically 16 or 32) to achieve an adequate signal-to-noise ratio.

• Relaxation Delay: A relaxation delay of 1-2 seconds between scans is recommended.

• Temperature: The experiment should be performed at a constant temperature, typically 298 K (25 °C).

4. Data Processing:

• Apply Fourier transformation to the acquired Free Induction Decay (FID).

• Phase correct the resulting spectrum.

• Calibrate the chemical shift axis using the TMS signal at 0.00 ppm.

• Integrate the signals to determine the relative number of protons for each resonance.

• Analyze the multiplicities and coupling constants of the signals.

Visualization of Spin-Spin Coupling

The following diagram, generated using the DOT language, illustrates the logical relationships of the spin-spin coupling between the protons in 1,3-Dihydrobenzo[c]thiophene.

Caption: Spin-spin coupling pathways in 1,3-Dihydrobenzo[c]thiophene.

This guide provides a foundational understanding of the ¹H NMR characteristics of 1,3-Dihydrobenzo[c]thiophene. For more complex derivatives or in-depth structural analysis, advanced NMR techniques such as COSY, HSQC, and HMBC would be required.

An In-depth Technical Guide to the ¹³C NMR of 1,3-Dihydrobenzo[c]thiophene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy of 1,3-Dihydrobenzo[c]thiophene, also known as isothianaphthene. This document details the spectral data, experimental protocol for its acquisition, and a structural representation to aid in the interpretation of the spectroscopic information.

¹³C NMR Spectral Data

The ¹³C NMR spectrum of 1,3-Dihydrobenzo[c]thiophene was recorded in deuterochloroform (CDCl₃). The chemical shifts (δ) are reported in parts per million (ppm) and referenced to the solvent signal. Due to the molecule's symmetry, four distinct signals are observed.

Carbon Atom Assignment	Chemical Shift (δ) in ppm	Carbon Type
C3a, C7a	140.48	Aromatic (quaternary)
C4, C7	126.84	Aromatic (CH)
C5, C6	124.81	Aromatic (CH)
C1, C3	38.19	Aliphatic (CH₂)

Table 1: ¹³C NMR Chemical Shift Data for 1,3-Dihydrobenzo[c]thiophene in CDCl₃.[1]

Experimental Protocol

The following outlines a typical experimental procedure for acquiring the ¹³C NMR spectrum of 1,3-Dihydrobenzo[c]thiophene.

1. Sample Preparation:

• A solution of 1,3-Dihydrobenzo[c]thiophene is prepared by dissolving an appropriate amount of the compound in deuterochloroform (CDCl₃).

• The solution is transferred to a standard 5 mm NMR tube.

2. NMR Spectrometer Setup:

• The data is acquired on a 400 MHz NMR spectrometer.[1]

• The spectrometer is tuned to the ¹³C frequency (approximately 100 MHz for a 400 MHz instrument).

• Standard acquisition parameters for a ¹³C NMR experiment are utilized, including a sufficient number of scans to achieve an adequate signal-to-noise ratio. Proton decoupling is employed to simplify the spectrum, resulting in single lines for each unique carbon atom.

3. Data Processing:

• The acquired Free Induction Decay (FID) is processed using appropriate software (e.g., MestReNova, TopSpin).

• Processing steps include Fourier transformation, phase correction, and baseline correction.

• The chemical shifts are referenced to the residual solvent peak of CDCl₃ (δ ≈ 77.16 ppm).

Molecular Structure and NMR Assignments

The structure of 1,3-Dihydrobenzo[c]thiophene with the carbon atom numbering corresponding to the assignments in Table 1 is presented below. The symmetry of the molecule results in the equivalence of C1 and C3, C3a and C7a, C4 and C7, and C5 and C6.

Caption: Structure of 1,3-Dihydrobenzo[c]thiophene with carbon numbering.

References

• 1. d-scholarship.pitt.edu [d-scholarship.pitt.edu]

Mass Spectrometry of 1,3-Dihydrobenzo[c]thiophene: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the electron ionization mass spectrometry of 1,3-Dihydrobenzo[c]thiophene (also known as o-Xylylene sulfide). The following sections detail the characteristic fragmentation patterns, quantitative mass spectral data, and the experimental context for the analysis of this heterocyclic compound.

Molecular and Spectrometric Data

1,3-Dihydrobenzo[c]thiophene has the chemical formula C₈H₈S and a molecular weight of approximately 136.21 g/mol .[1] Under electron ionization, the molecule undergoes characteristic fragmentation, providing a unique mass spectrum that can be used for its identification and structural elucidation.

Quantitative Mass Spectrum Data

The electron ionization mass spectrum of 1,3-Dihydrobenzo[c]thiophene is characterized by a prominent molecular ion peak and several key fragment ions. The quantitative data, including the mass-to-charge ratio (m/z) and relative intensity of the most significant peaks, are summarized in the table below. This data has been compiled from the National Institute of Standards and Technology (NIST) Mass Spectrometry Data Center.[2]

m/z	Relative Intensity (%)	Proposed Fragment Ion
136	100	[C₈H₈S]⁺• (Molecular Ion)
135	85	[C₈H₇S]⁺
104	50	[C₈H₈]⁺• (Thiophene loss)
103	35	[C₈H₇]⁺
91	30	[C₇H₇]⁺ (Tropylium ion)
78	20	[C₆H₆]⁺• (Benzene)
77	25	[C₆H₅]⁺ (Phenyl cation)
65	15	[C₅H₅]⁺
51	18	[C₄H₃]⁺
39	12	[C₃H₃]⁺

Experimental Protocol

The mass spectrum data presented was obtained using electron ionization (EI) mass spectrometry. While specific instrumental parameters for the referenced spectrum are not detailed in the publicly available data, a general experimental protocol for such an analysis is as follows:

• Sample Introduction: The 1,3-Dihydrobenzo[c]thiophene sample is introduced into the ion source of the mass spectrometer, typically via a gas chromatograph (GC-MS) for pure samples or a direct insertion probe.

• Ionization: The gaseous sample molecules are bombarded with a beam of electrons, typically with an energy of 70 eV. This energy is sufficient to cause the ejection of an electron from the molecule, forming a molecular ion ([M]⁺•).

• Fragmentation: The molecular ions, being energetically unstable, undergo fragmentation to produce a series of smaller, characteristic fragment ions.

• Mass Analysis: The positively charged ions (molecular and fragment ions) are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer), which separates them based on their mass-to-charge ratio (m/z).

• Detection: The separated ions are detected, and their abundance is recorded, generating a mass spectrum which is a plot of relative ion intensity versus m/z.

Fragmentation Pathway

The fragmentation of 1,3-Dihydrobenzo[c]thiophene upon electron ionization can be rationalized through a series of logical bond cleavages and rearrangements. The proposed signaling pathway below illustrates the formation of the major observed fragment ions from the molecular ion.

References

• 1. Benzo[c]thiophene, 1,3-dihydro- [webbook.nist.gov]
• 2. Benzo[c]thiophene, 1,3-dihydro- [webbook.nist.gov]

Unveiling the Solid State: A Technical Guide to the Crystal Structure of 1,3-Dihydrobenzo[c]thiophene Derivatives

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the crystal structure of 1,3-dihydrobenzo[c]thiophene derivatives, crucial compounds in medicinal chemistry and materials science. Understanding their three-dimensional arrangement at the atomic level is paramount for rational drug design, polymorphism screening, and the development of novel materials with tailored properties. This document provides a consolidated overview of crystallographic data and the experimental protocols utilized to determine these intricate structures.

Core Crystallographic Data

The precise arrangement of atoms in a crystal lattice is defined by a unique set of parameters. The following tables summarize the key crystallographic data for representative 1,3-dihydrobenzo[c]thiophene derivatives, offering a quantitative basis for structural comparison and analysis.

Table 1: Crystal Data and Structure Refinement for 1-fluoro-1,3-dihydrobenzo[c]thiophene 2,2-dioxide [1][2]

Parameter	Value
Empirical Formula	C₈H₇FO₂S
Formula Weight	186.20
Crystal System	Monoclinic
Space Group	P2₁/n
a (Å)	5.7772 (5)
b (Å)	8.3886 (6)
c (Å)	16.8717 (12)
α (°)	90
β (°)	99.742 (6)
γ (°)	90
Volume (ų)	805.86 (11)
Z	4
Temperature (K)	296
Radiation type	Cu Kα
μ (mm⁻¹)	3.38
R[F² > 2σ(F²)]	0.068
wR(F²)	0.205

Table 2: Crystal Data for 5-(phenylsulfonyl)-5,6-dihydrobenzo[3][4]thieno[3,2-j]phenanthridine [5]

Parameter	Value
Empirical Formula	C₂₆H₁₉NO₂S₂
Formula Weight	441.54
Crystal System	Monoclinic
Space Group	P2₁/n
a (Å)	10.3378 (4)
b (Å)	19.4299 (7)
c (Å)	10.5128 (4)
β (°)	91.666 (1)
Volume (ų)	2110.73 (14)
Z	4
Temperature (K)	298
Radiation type	Mo Kα
μ (mm⁻¹)	0.28

Experimental Protocols: From Synthesis to Structure

The determination of a crystal structure is a multi-step process requiring meticulous experimental work. Below are detailed methodologies for the key experiments cited in the structural analysis of 1,3-dihydrobenzo[c]thiophene derivatives.

Synthesis and Crystallization

Synthesis of 1-fluoro-1,3-dihydrobenzo[c]thiophene 2,2-dioxide: [1]

• Lithium bis(trimethylsilyl)amide (LiHMDS; 2.2 ml, 1.0 M in THF, 2.2 mmol) and anhydrous ZnCl₂ (341 mg, 2.5 mmol) were dissolved in 12 ml of anhydrous THF under a nitrogen atmosphere.

• After 10 minutes, 1,3-dihydrobenzo[c]thiophene-2,2-dioxide (168 mg, 1.0 mmol) was added to the mixture.

• The reaction was stirred for one hour.

• N-fluorobenzenesulfonimide (NFSI; 632 mg, 2.0 mmol) was then added in a single portion.

• The reaction was allowed to proceed at room temperature for 30 minutes before being quenched by the addition of water.

• The resulting powder was recrystallized from a dichloromethane/hexane (1:10) solution to yield colorless crystals suitable for X-ray diffraction.[1]

X-ray Diffraction Data Collection and Refinement

Data Collection for 1-fluoro-1,3-dihydrobenzo[c]thiophene 2,2-dioxide: [1]

• Instrument: Bruker APEXII CCD diffractometer.

• Data Collection Software: APEX2 (Bruker, 2009).

• Cell Refinement Software: SAINT (Bruker, 2009).

• Data Reduction Software: SAINT.

• Absorption Correction: A multi-scan method was applied using SADABS (Bruker, 2009).

Structure Solution and Refinement: [1]

• Structure Solution Program: SHELXS97, utilizing structure-invariant direct methods.

• Structure Refinement Program: SHELXL2014.

• Refinement Method: Full-matrix least-squares on F².

• Hydrogen Atoms: All hydrogen atoms attached to phenyl groups were placed in calculated positions and treated as riding on their parent atoms.

• Molecular Graphics: OLEX2 and Mercury were used for visualization.

Experimental Workflow Visualization

The logical flow of determining the crystal structure of a 1,3-dihydrobenzo[c]thiophene derivative can be visualized as follows:

References

• 1. Crystal structure of 1-fluoro-1,3-di­hydro­benzo[c]thio­phene 2,2-dioxide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Crystal structure of 1-fluoro-1,3-di-hydro-benzo[c]thio-phene 2,2-dioxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. Search - Access Structures [ccdc.cam.ac.uk]
• 5. The synthesis, crystal structure and Hirshfeld surface analysis of the thio­phene derivatives 5-(phenyl­sulfon­yl)-5,6-di­hydro­benzo[4,5]thieno[3,2-j]phenanthridine and (E)-N-{2-[2-(benzo[b]thiophen-2-yl)ethenyl]phen­yl}-N-(prop-2-yn-1-yl)benzene­sulfonamide - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Electronic Properties of Benzo[c]thiophene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core electronic properties of benzo[c]thiophene, a key heterocyclic building block in the development of advanced organic electronic materials. This document summarizes key quantitative data, details common experimental protocols for characterization, and visualizes fundamental concepts and workflows.

Introduction to Benzo[c]thiophene

Benzo[c]thiophene, an isomer of the more common benzo[b]thiophene, is a sulfur-containing heterocyclic aromatic compound consisting of a thiophene ring fused to a benzene ring.[1][2] Its unique ortho-quinonoid structure imparts distinct electronic characteristics, making it a subject of significant interest in materials science.[1] While the parent molecule is less stable than its [b] isomer, derivatives of benzo[c]thiophene, particularly those with substitutions at the 1 and 3 positions, exhibit enhanced stability and have been explored for applications in organic field-effect transistors (OFETs), organic light-emitting diodes (OLEDs), and organic photovoltaics (OPVs).[1][3]

The electronic properties of benzo[c]thiophene and its derivatives are intrinsically linked to their molecular structure. The fusion of the benzene and thiophene rings creates a conjugated π-system that governs the material's ability to transport charge and interact with light. Understanding these properties is crucial for designing novel materials with tailored functionalities for various electronic and optoelectronic applications.

Core Electronic Properties

The key electronic properties of benzo[c]thiophene-based materials are the energies of their highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO), their electrochemical and optical bandgaps, and their charge carrier mobility. These parameters dictate the material's potential performance in electronic devices.

HOMO/LUMO Energy Levels and Bandgap

The HOMO and LUMO energy levels are critical in determining the charge injection and transport properties of a material, as well as its suitability for use in multilayered devices. The energy difference between the HOMO and LUMO levels defines the electronic bandgap, which influences the material's absorption and emission characteristics. Benzo[c]thiophene derivatives have been shown to possess tunable HOMO and LUMO levels, often achieved by chemical modification. For instance, the introduction of electron-donating or electron-withdrawing groups can effectively alter these energy levels.[4]

The HOMO levels of benzo[c]thiophene derivatives typically range from -5.1 to -4.6 eV, making them promising candidates for hole-transporting materials in OLEDs.[3] The bandgap of poly(benzo[c]thiophene) is notably low, around 1.0 eV, which contributes to its transparency and high conductivity in its oxidized state.[5]

Table 1: Electronic Properties of Selected Benzo[c]thiophene Derivatives

Derivative	HOMO (eV)	LUMO (eV)	Optical Bandgap (eV)	Measurement Method	Reference
4,4′-Bibenzo[c]thiophene (4,4′-BBT)	-5.55	-2.39	-	Cyclic Voltammetry	[6]
1,1′-Si-4,4′-Bibenzo[c]thiophene	-5.45	-2.34	-	Cyclic Voltammetry	[6]
1,1′,3,3′-Si-4,4′-Bibenzo[c]thiophene	-5.34	-2.30	-	Cyclic Voltammetry	[6]
CN-PHTBTPB Polymer	-5.50	-3.78	1.86	Cyclic Voltammetry, UV-vis	[7]
CN-POTBTPB Polymer	-5.78	-3.82	1.86	Cyclic Voltammetry, UV-vis	[7]

Note: The values presented are for specific derivatives and polymers containing the benzo[c]thiophene moiety and may not be representative of the parent molecule.

Charge Carrier Mobility

Charge carrier mobility (μ) is a measure of how quickly an electron or hole can move through a material under the influence of an electric field. It is a critical parameter for the performance of OFETs and other electronic devices. The mobility in organic semiconductors is often determined using techniques such as the time-of-flight (TOF) method or by analyzing the characteristics of a field-effect transistor.[8][9][10][11] For instance, a vinyl-bridged benzothiophene-anthracene derivative has demonstrated a high hole mobility of over 10 cm² V⁻¹ s⁻¹.[12]

Experimental Protocols for Characterization

The electronic properties of benzo[c]thiophene derivatives are typically investigated through a combination of electrochemical and spectroscopic techniques, as well as through the fabrication and testing of electronic devices.

Cyclic Voltammetry (CV)

Cyclic voltammetry is a widely used electrochemical technique to determine the HOMO and LUMO energy levels of a material.

Methodology:

• Sample Preparation: A solution of the benzo[c]thiophene derivative is prepared in a suitable solvent containing a supporting electrolyte (e.g., tetrabutylammonium hexafluorophosphate).

• Electrochemical Cell: A three-electrode cell is used, consisting of a working electrode (e.g., glassy carbon), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).

• Measurement: A potential is swept between two limits, and the resulting current is measured. The oxidation and reduction potentials are determined from the voltammogram.

• Energy Level Calculation: The HOMO and LUMO energy levels are calculated from the onset potentials of the first oxidation and reduction peaks, respectively, often referenced to the ferrocene/ferrocenium (Fc/Fc⁺) redox couple.

UV-Visible Spectroscopy

UV-Visible absorption spectroscopy is employed to determine the optical bandgap of a material.

Methodology:

• Sample Preparation: A dilute solution of the benzo[c]thiophene derivative is prepared in a suitable solvent (e.g., chloroform, toluene). For solid-state measurements, a thin film of the material is deposited on a transparent substrate.

• Measurement: The absorption spectrum of the sample is recorded over a range of wavelengths.

• Bandgap Determination: The optical bandgap (Egopt) is estimated from the onset of the lowest energy absorption band in the spectrum, corresponding to the HOMO-LUMO transition.

Organic Field-Effect Transistor (OFET) Fabrication and Characterization

To evaluate the charge transport properties, benzo[c]thiophene derivatives are often incorporated as the active semiconductor layer in an OFET.

Methodology:

• Device Fabrication: A thin film of the benzo[c]thiophene derivative is deposited onto a gate dielectric/gate electrode substrate (e.g., SiO₂/Si). Source and drain electrodes (e.g., gold) are then deposited on top of the semiconductor layer (top-contact configuration) or were pre-patterned on the substrate (bottom-contact configuration).

• Electrical Characterization: The current-voltage (I-V) characteristics of the OFET are measured by applying a gate voltage (VG) and sweeping the source-drain voltage (VDS).

• Mobility Extraction: The charge carrier mobility is calculated from the transfer characteristics (IDS vs. VG) in the saturation regime using the standard field-effect transistor equations.

Visualizations

The following diagrams illustrate key concepts and workflows related to the electronic properties of benzo[c]thiophene.

Caption: Molecular structure of the benzo[c]thiophene core.

Caption: Electronic excitation from HOMO to LUMO.

Caption: Experimental workflow for electronic characterization.

References

• 1. Synthesis of Benzo[c]thiophene_Chemicalbook [chemicalbook.com]
• 2. Benzo(c)thiophene - Wikipedia [en.wikipedia.org]
• 3. cris.bgu.ac.il [cris.bgu.ac.il]
• 4. Synthesis, optical and electrochemical properties of 4,4′-bibenzo[c]thiophene derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. Synthesis, optical and electrochemical properties of 4,4′-bibenzo[c]thiophene derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. Donor conjugated polymers-based on alkyl chain substituted oligobenzo[c]thiophene derivatives with well-balanced energy levels for bulk heterojunction solar cells - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. Measurement Methods for Charge Carrier Mobility in Organic Semiconductors [manu56.magtech.com.cn]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. tsijournals.com [tsijournals.com]
• 12. The effect of bridging groups on the charge transport properties of benzothiophene-substituted anthracenes - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]

The Diverse Biological Activities of Thiophene-Containing Heterocycles: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Thiophene, a five-membered sulfur-containing aromatic heterocycle, serves as a privileged scaffold in medicinal chemistry. Its unique electronic properties and ability to engage in various non-covalent interactions have led to the development of a plethora of thiophene-containing derivatives with a broad spectrum of biological activities. This technical guide provides a comprehensive overview of the anticancer, antimicrobial, and anti-inflammatory properties of these compounds, presenting key quantitative data, detailed experimental protocols, and visualizations of relevant signaling pathways to facilitate further research and drug development endeavors.

Anticancer Activity

Thiophene derivatives have emerged as a promising class of anticancer agents, exhibiting cytotoxicity against a wide range of cancer cell lines.[1] Their mechanisms of action are diverse and include the inhibition of key enzymes involved in cell proliferation and survival, disruption of microtubule dynamics, and induction of apoptosis.[2]

Quantitative Anticancer Data

The following table summarizes the in vitro cytotoxic activity of selected thiophene-containing heterocycles against various cancer cell lines, with data presented as IC50 values (the concentration required to inhibit 50% of cell growth).

Compound/Derivative	Cancer Cell Line	IC50 (µM)	Reference
Thiophene Carboxamide 2b	Hep3B	5.46	[3]
Thiophene Carboxamide 2d	Hep3B	8.85	[3]
Thiophene Carboxamide 2e	Hep3B	12.58	[3]
Thiophene Pyridine Derivative 1m	MCF-7	0.09	[4]
Thiophene Pyridine Derivative 1m	General	5.25	[4]
Benzyl Urea Tetrahydrobenzo[b]thiophene (BU17)	A549	Not specified	[5]
N-(4-(4-chlorophenyl)-3-cyanothiophen-2-yl)-2-morpholinoacetamide (5b)	COX-2 Selective	5.45	[6]
TP 5	HepG2, SMMC-7721	< 30.0 µg/mL	[7]

Experimental Protocol: MTT Assay for Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[8][9]

Materials:

• Thiophene derivative stock solution (in DMSO)

• Cancer cell lines (e.g., HepG2, SMMC-7721, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well sterile microplates

• MTT solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells into 96-well plates at a density of 5 × 10³ to 1 × 10⁴ cells/well in 100 µL of complete culture medium. Incubate the plates at 37°C in a humidified atmosphere with 5% CO₂ for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the thiophene derivative in the culture medium. After the initial 24-hour incubation, remove the medium from the wells and add 100 µL of the various concentrations of the test compound. Include a vehicle control (medium with the same concentration of DMSO used for the highest drug concentration) and a positive control (a known anticancer drug).

• Incubation: Incubate the plates for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.

• MTT Addition: After the incubation period, add 10 µL of the MTT solution to each well and incubate for another 4 hours at 37°C. During this time, viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium containing MTT and add 100 µL of the solubilization buffer to each well to dissolve the formazan crystals. Gently shake the plate for 15 minutes to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance of the purple solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. The IC50 value can then be determined by plotting the percentage of cell viability against the compound concentration.

Anticancer Signaling Pathways

Thiophene derivatives exert their anticancer effects by modulating various signaling pathways critical for cancer cell growth and survival. A key mechanism involves the inhibition of tubulin polymerization, leading to cell cycle arrest at the G2/M phase and subsequent apoptosis.[5] Some derivatives also target specific kinases involved in cancer progression.[5]

Anticancer mechanism of thiophene derivatives.

Antimicrobial Activity

Thiophene-containing heterocycles have demonstrated significant potential as antimicrobial agents, exhibiting activity against a range of pathogenic bacteria and fungi.[10][11] Their mechanisms of action often involve the disruption of microbial membranes and the inhibition of essential enzymes.

Quantitative Antimicrobial Data

The following table presents the in vitro antimicrobial activity of selected thiophene derivatives, with data reported as Minimum Inhibitory Concentration (MIC) or MIC50 values (the minimum concentration required to inhibit the growth of 50% of the tested strains).

Compound/Derivative	Microbial Strain	MIC/MIC50 (mg/L)	Reference
Thiophene Derivative 4	Colistin-Resistant Acinetobacter baumannii	16	[10]
Thiophene Derivative 5	Colistin-Resistant Acinetobacter baumannii	16	[10]
Thiophene Derivative 8	Colistin-Resistant Acinetobacter baumannii	32	[10]
Thiophene Derivative 4	Colistin-Resistant Escherichia coli	8	[10]
Thiophene Derivative 5	Colistin-Resistant Escherichia coli	32	[10]
Thiophene Derivative 8	Colistin-Resistant Escherichia coli	32	[10]
Spiro-indoline-oxadiazole 17	Clostridium difficile	0.002 - 0.004	[11]

Experimental Protocol: Broth Microdilution Assay for MIC Determination

The broth microdilution method is a standard laboratory procedure for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent against a specific microorganism.[10][12]

Materials:

• Thiophene derivative stock solution (in DMSO)

• Bacterial or fungal strains

• Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 for fungi

• Sterile 96-well microtiter plates

• Spectrophotometer or microplate reader

• Incubator

• 0.5 McFarland turbidity standard

Procedure:

• Inoculum Preparation: Culture the test microorganism overnight in an appropriate broth medium. Adjust the turbidity of the microbial suspension to match the 0.5 McFarland standard, which corresponds to approximately 1-2 × 10⁸ CFU/mL for bacteria. Dilute this suspension to achieve a final inoculum concentration of 5 × 10⁵ CFU/mL in the test wells.

• Compound Dilution: Prepare a serial two-fold dilution of the thiophene derivative in the 96-well microtiter plate using the appropriate broth. The final volume in each well should be 100 µL.

• Inoculation: Add 100 µL of the prepared microbial inoculum to each well of the microtiter plate, resulting in a final volume of 200 µL per well. Include a growth control well (inoculum without the compound) and a sterility control well (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the antimicrobial agent that completely inhibits the visible growth of the microorganism. Growth can be assessed visually or by measuring the absorbance at 600 nm.

Antimicrobial Mechanism of Action

Certain thiophene derivatives exert their antimicrobial effects by increasing the permeability of the bacterial membrane, leading to leakage of intracellular components and cell death.[10] They can also interfere with bacterial adherence to host cells.

Workflow of thiophene's antimicrobial action.

Anti-inflammatory Activity

Thiophene-containing compounds have demonstrated significant anti-inflammatory properties, primarily through the inhibition of key enzymes in the inflammatory cascade, such as cyclooxygenases (COX) and lipoxygenases (LOX).[6][13] They can also modulate the production of pro-inflammatory cytokines.[13]

Quantitative Anti-inflammatory Data

The following table summarizes the in vitro inhibitory activity of selected thiophene derivatives against COX and LOX enzymes, presented as IC50 values.

Compound/Derivative	Enzyme	IC50 (µM)	Reference
N-(4-(4-chlorophenyl)-3-cyanothiophen-2-yl)-2-morpholinoacetamide (5b)	COX-2	5.45	[6]
N-(4-(4-chlorophenyl)-3-cyanothiophen-2-yl)-2-morpholinoacetamide (5b)	5-LOX	4.33	[6]
Thiophene Pyrazole Hybrid 21	COX-2	0.67	[13]
Thiophene Pyrazole Hybrid 21	LOX	2.33	[13]
2-phenyl-4,5,6,7-tetrahydro[b]benzothiophene derivative 29a-d	COX-2	0.31 - 1.40	[13]

Experimental Protocol: Carrageenan-Induced Paw Edema Assay

The carrageenan-induced paw edema model in rodents is a widely used in vivo assay to screen for the acute anti-inflammatory activity of new compounds.[6]

Materials:

• Thiophene derivative

• Carrageenan solution (1% w/v in saline)

• Experimental animals (e.g., Wistar rats)

• Pletysmometer

• Vehicle (e.g., 0.5% carboxymethyl cellulose)

• Standard anti-inflammatory drug (e.g., Indomethacin)

Procedure:

• Animal Acclimatization: Acclimatize the animals to the laboratory conditions for at least one week before the experiment.

• Compound Administration: Administer the thiophene derivative or the standard drug orally or intraperitoneally to the test groups of animals. The control group receives only the vehicle.

• Induction of Edema: One hour after compound administration, inject 0.1 mL of the carrageenan solution into the sub-plantar region of the right hind paw of each animal.

• Measurement of Paw Volume: Measure the paw volume of each animal using a plethysmometer at 0, 1, 2, 3, and 4 hours after the carrageenan injection.

• Data Analysis: Calculate the percentage of inhibition of edema for each group compared to the control group at each time point. A significant reduction in paw volume in the treated groups indicates anti-inflammatory activity.

Anti-inflammatory Signaling Pathways

The anti-inflammatory effects of thiophene derivatives are often mediated by the inhibition of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[14] By inhibiting NF-κB activation, these compounds can suppress the expression of pro-inflammatory genes, including those encoding cytokines like TNF-α and interleukins.[13][15]

Inhibition of the NF-kB signaling pathway.

Conclusion

Thiophene-containing heterocycles represent a versatile and highly promising class of compounds in drug discovery. Their demonstrated efficacy in preclinical models of cancer, infectious diseases, and inflammation warrants further investigation. The data, protocols, and pathway visualizations provided in this guide are intended to serve as a valuable resource for researchers dedicated to advancing these promising molecules from the laboratory to the clinic. The continued exploration of structure-activity relationships and mechanisms of action will undoubtedly lead to the development of novel and more effective thiophene-based therapeutics.

References

• 1. Thiophene-based derivatives as anticancer agents: An overview on decade's work - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A Review on Anticancer Activities of Thiophene and Its Analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thiophene derivative-loaded nanoparticles mediate anticancer activity through the inhibition of kinases and microtubule assembly - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis, in vivo anti-inflammatory, COX-1/COX-2 and 5-LOX inhibitory activities of new 2,3,4-trisubstituted thiophene derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. benchchem.com [benchchem.com]
• 9. MTT assay protocol | Abcam [abcam.com]
• 10. Frontiers | Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram negative-bacteria [frontiersin.org]
• 11. Synthesis and antimicrobial activity of thiophene-based heterocycles derived from thiophene-2-carbohydrazide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Thiophene-Based Compounds with Potential Anti-Inflammatory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. Frontiers | The Balance of TNF Mediated Pathways Regulates Inflammatory Cell Death Signaling in Healthy and Diseased Tissues [frontiersin.org]

Safety & Regulatory Compliance

Safe Disposal of 1,3-Dihydrobenzo[c]thiophene: A Procedural Guide

Hazard Profile and Safety Precautions

While specific toxicity data for 1,3-Dihydrobenzo[c]thiophene is limited, related compounds such as benzo[b]thiophene are known to be harmful if swallowed and toxic to aquatic life with long-lasting effects.[1] Many thiophene derivatives also have a strong, unpleasant odor.[1][2] Therefore, it is crucial to handle 1,3-Dihydrobenzo[c]thiophene with appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. All handling of this compound and its waste should be performed in a well-ventilated laboratory fume hood.

Step-by-Step Disposal Plan

The primary and recommended method for the disposal of 1,3-Dihydrobenzo[c]thiophene is through a licensed hazardous waste disposal company.[3] This ensures that the compound is managed and destroyed in compliance with all environmental regulations, typically via high-temperature incineration.

Operational Protocol:

• Segregation: Immediately segregate waste containing 1,3-Dihydrobenzo[c]thiophene at the point of generation. This includes unreacted material, contaminated solvents, and disposable labware (e.g., gloves, pipette tips). Do not mix this waste with non-hazardous materials or other incompatible chemical waste.[3]

• Waste Container: Use a designated, leak-proof, and chemically compatible container for both solid and liquid waste. The container must be kept tightly closed except when adding waste.[3]

• Labeling: Clearly label the waste container with the words "Hazardous Waste," the full chemical name "1,3-Dihydrobenzo[c]thiophene," and any other components in the waste stream. Indicate the primary hazards (e.g., Toxic, Environmental Hazard).[3]

• Storage: Store the sealed waste container in a designated satellite accumulation area within the laboratory. This area should be well-ventilated, away from heat or ignition sources, and have secondary containment to capture any potential leaks.[3]

• Professional Disposal: Arrange for the collection of the hazardous waste by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[3] Provide them with a full characterization of the waste.

Quantitative Data Summary

As no specific SDS for 1,3-Dihydrobenzo[c]thiophene was found, quantitative data such as occupational exposure limits or specific waste codes are not available. The following table provides a general framework for the type of information that would be pertinent, based on related compounds.

Parameter	Value	Source Compound
Oral Toxicity	Category 4 (Harmful if swallowed)	Benzo[b]thiophene
Aquatic Toxicity	Toxic to aquatic life with long lasting effects	Benzo[b]thiophene
Flash Point	110 °C / 230 °F	Thianaphthene (Benzo[b]thiophene)

This data is for related compounds and should be used as a general guideline only.

Experimental Protocols

No experimental protocols for the disposal of 1,3-Dihydrobenzo[c]thiophene were found. Chemical neutralization or degradation methods are not recommended without specific, validated procedures for this compound due to the potential for hazardous reaction byproducts. The standard and safest protocol is disposal via a certified hazardous waste handler.

Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper disposal of 1,3-Dihydrobenzo[c]thiophene.

Caption: Workflow for the proper disposal of 1,3-Dihydrobenzo[c]thiophene.

References

• 1. fishersci.com [fishersci.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. benchchem.com [benchchem.com]

Essential Safety and Logistical Guidance for Handling 1,3-Dihydrobenzo[c]thiophene

This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals working with 1,3-Dihydrobenzo[c]thiophene. It includes procedural, step-by-step guidance for safe operations and disposal.

I. Hazard Assessment and Personal Protective Equipment (PPE)

Given the data on similar compounds, 1,3-Dihydrobenzo[c]thiophene should be presumed to be harmful if swallowed and toxic to aquatic life.[1][2] It may also cause skin and eye irritation.[3] A key characteristic of similar compounds is a strong, unpleasant odor (stench).[2]

Table 1: Personal Protective Equipment (PPE) Recommendations

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Transferring	Chemical safety goggles or face shield[1][4]	Chemical-resistant gloves (e.g., Nitrile)[3]	Lab coat	If dusty or potential for aerosolization, use a NIOSH/MSHA approved respirator.[1]
In-Solution Handling	Chemical safety goggles[1]	Chemical-resistant gloves[3]	Lab coat	Work in a well-ventilated area or chemical fume hood.[5]
Accidental Spill Cleanup	Chemical safety goggles and face shield[4]	Heavy-duty chemical-resistant gloves	Chemical-resistant apron or suit	NIOSH/MSHA approved respirator with appropriate cartridges[6][7]
Waste Disposal	Chemical safety goggles[1]	Chemical-resistant gloves[3]	Lab coat	Work in a well-ventilated area.

II. Step-by-Step Operational Plan

A. Preparation and Handling:

• Ventilation: Always handle 1,3-Dihydrobenzo[c]thiophene in a well-ventilated area, preferably within a certified chemical fume hood to minimize inhalation exposure.[5]

• Engineering Controls: Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[1]

• Personal Protective Equipment (PPE): Before handling, don the appropriate PPE as outlined in Table 1. Inspect gloves for any signs of degradation or puncture before use.

• Avoiding Contamination: Wash hands thoroughly after handling.[1][2] Do not eat, drink, or smoke in the laboratory area where the chemical is handled.[1]

B. In Case of Exposure:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

• Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. If skin irritation persists, seek medical attention.[2][3]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. If the person is conscious, give them two glasses of water to drink. Seek immediate medical attention.[1][3]

III. Disposal Plan

• Waste Collection: Collect all waste containing 1,3-Dihydrobenzo[c]thiophene in a designated, properly labeled, and sealed container. Do not mix with other waste streams.

• Container Labeling: Clearly label the waste container with the chemical name and associated hazards.

• Disposal Procedure: Dispose of the chemical waste through an approved waste disposal plant.[1][2] Follow all federal, state, and local regulations for hazardous waste disposal.

IV. Experimental Workflow

The following diagram illustrates the logical workflow for the safe handling of 1,3-Dihydrobenzo[c]thiophene.

Caption: Safe handling workflow for 1,3-Dihydrobenzo[c]thiophene.

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. nornickel.com [nornickel.com]
• 4. Managing Sulfur Dioxide (SO2) Exposure: Best Practices [gasdetection.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. CDC - NIOSH Pocket Guide to Chemical Hazards - Sulfur dioxide [cdc.gov]
• 7. airgas.com [airgas.com]